[4-(Methanesulfinyl)butoxy]benzene

• CAS: 90183-86-1

Core Science & Biosynthesis

An In-depth Technical Guide to [4-(Methanesulfinyl)butoxy]benzene: Synthesis, Properties, and Spectroscopic Characterization

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties, and a detailed synthetic route for [4-(Methanesulfinyl)butoxy]benzene. As a molecule of interest in medicinal chemistry and materials science, a thorough understanding of its characteristics and preparation is crucial for its application in research and development. This document offers in-depth, field-proven insights and detailed experimental protocols to facilitate its synthesis and characterization.

Introduction to [4-(Methanesulfinyl)butoxy]benzene

[4-(Methanesulfinyl)butoxy]benzene is an organic molecule featuring a phenyl ether group linked to a butyl chain which contains a methylsulfinyl (sulfoxide) group. The presence of the polar sulfoxide group and the aromatic phenyl ether moiety imparts a unique combination of properties to the molecule, making it a potential candidate for various applications, including as a building block in the synthesis of pharmacologically active compounds and advanced materials. The sulfoxide group, in particular, is a key functional group in many pharmaceutical drugs due to its ability to act as a hydrogen bond acceptor and its chiral nature.

Chemical Structure:

Key Identifiers:

• IUPAC Name: [4-(Methanesulfinyl)butoxy]benzene

• Molecular Formula: C₁₁H₁₆O₂S

• Molecular Weight: 212.31 g/mol

• Canonical SMILES: CS(=O)CCCCOc1ccccc1

Physicochemical and Spectroscopic Properties

While experimental data for [4-(Methanesulfinyl)butoxy]benzene is not extensively reported in the literature, its properties can be reliably predicted based on the well-characterized properties of analogous aryl ethers and alkyl aryl sulfoxides.

Table 1: Predicted Physicochemical Properties

Property	Predicted Value	Rationale/Comparison
Physical State	Colorless to pale yellow oil or low-melting solid	Similar to other aryl alkyl sulfoxides and butoxybenzene derivatives.
Boiling Point	> 250 °C at 760 mmHg	Higher than butoxybenzene (210.3 °C) due to the polar sulfoxide group.[1]
Melting Point	< 25 °C	Likely a low-melting solid or oil at room temperature.
Solubility	Soluble in common organic solvents (e.g., dichloromethane, chloroform, acetone, ethyl acetate). Sparingly soluble in water.	The butoxy-phenyl portion provides lipophilicity, while the sulfoxide group increases polarity, allowing for some water solubility.
Chirality	Chiral at the sulfur atom	The sulfur atom is bonded to four different groups (oxygen, methyl, butyl chain, and a lone pair of electrons), making it a stereocenter.

Predicted Spectroscopic Data

The structural features of [4-(Methanesulfinyl)butoxy]benzene suggest the following characteristic spectroscopic signatures:

• ¹H NMR (Nuclear Magnetic Resonance):

  • Aromatic Protons (C₆H₅): Multiplet in the range of δ 6.8-7.4 ppm.

  • Methylene Protons adjacent to ether oxygen (-O-CH₂-): Triplet around δ 4.0 ppm.

  • Methylene Protons adjacent to sulfoxide (-CH₂-S(O)-): Multiplet around δ 2.7-2.9 ppm.

  • Methyl Protons on sulfoxide (-S(O)-CH₃): Singlet around δ 2.5 ppm.

  • Other Methylene Protons (-CH₂-CH₂-): Multiplets in the range of δ 1.6-2.0 ppm.

• ¹³C NMR (Nuclear Magnetic Resonance):

  • Aromatic Carbons (C₆H₅): Peaks in the range of δ 114-160 ppm.

  • Carbon adjacent to ether oxygen (-O-CH₂-): Peak around δ 67-70 ppm.

  • Carbon adjacent to sulfoxide (-CH₂-S(O)-): Peak around δ 55-60 ppm.

  • Methyl Carbon on sulfoxide (-S(O)-CH₃): Peak around δ 35-40 ppm.

  • Other Methylene Carbons (-CH₂-CH₂-): Peaks in the range of δ 20-30 ppm.

• IR (Infrared) Spectroscopy:

  • S=O Stretch: Strong, characteristic absorption band in the region of 1030-1070 cm⁻¹.

  • C-O-C Stretch (Aryl Ether): Strong absorptions around 1240 cm⁻¹ (asymmetric) and 1040 cm⁻¹ (symmetric).

  • C-H Stretch (Aromatic): Peaks above 3000 cm⁻¹.

  • C-H Stretch (Aliphatic): Peaks below 3000 cm⁻¹.

• Mass Spectrometry (MS):

  • Molecular Ion (M⁺): Expected at m/z = 212.

  • Key Fragmentation Patterns: Cleavage of the butoxy chain, loss of the methylsulfinyl group, and fragmentation of the phenyl ether moiety.

Synthesis of [4-(Methanesulfinyl)butoxy]benzene

The synthesis of [4-(Methanesulfinyl)butoxy]benzene can be efficiently achieved in a two-step process. The first step involves the synthesis of the precursor sulfide, [4-(Methylthio)butoxy]benzene, via a Williamson ether synthesis. The second step is the selective oxidation of the sulfide to the desired sulfoxide.

Step 1: Synthesis of [4-(Methylthio)butoxy]benzene

This step utilizes the well-established Williamson ether synthesis, which involves the reaction of a phenoxide with an alkyl halide.[2][3] In this case, sodium phenoxide is reacted with 1-bromo-4-(methylthio)butane.

Reaction Scheme:

Experimental Protocol:

• Preparation of Sodium Phenoxide: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve phenol (1.0 equivalent) in a suitable solvent such as ethanol or N,N-dimethylformamide (DMF).

• Add sodium hydroxide (1.05 equivalents) to the solution and stir at room temperature until the phenol is completely converted to sodium phenoxide.

• Williamson Ether Synthesis: To the solution of sodium phenoxide, add 1-bromo-4-(methylthio)butane (1.0 equivalent) dropwise.

• Heat the reaction mixture to reflux (typically 60-80 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and quench with water.

• Work-up and Purification: Extract the aqueous mixture with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude [4-(Methylthio)butoxy]benzene.

• Purify the crude product by vacuum distillation or column chromatography on silica gel.

Causality Behind Experimental Choices:

• The use of a strong base like sodium hydroxide ensures the complete deprotonation of the weakly acidic phenol to form the more nucleophilic phenoxide ion.

• DMF or ethanol are suitable solvents as they can dissolve both the ionic phenoxide and the organic alkyl halide.

• Heating the reaction mixture increases the rate of the Sₙ2 reaction.

DOT Diagram of Synthetic Workflow (Step 1):

Caption: Workflow for the synthesis of the sulfide precursor.

Step 2: Selective Oxidation to [4-(Methanesulfinyl)butoxy]benzene

The selective oxidation of the sulfide to a sulfoxide without over-oxidation to the sulfone is a critical step. Several methods are available, with the use of sodium metaperiodate being a reliable and high-yielding approach.[4]

Reaction Scheme:

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve [4-(Methylthio)butoxy]benzene (1.0 equivalent) in a mixture of methanol and water.

• Cool the solution in an ice bath to 0-5 °C.

• Oxidation: Slowly add a solution of sodium metaperiodate (NaIO₄, 1.1 equivalents) in water to the cooled sulfide solution.

• Stir the reaction mixture vigorously at 0-5 °C and monitor its progress by TLC. The reaction is typically complete within a few hours.

• Work-up: Once the reaction is complete, filter the mixture to remove the insoluble sodium iodate (NaIO₃).

• Extract the filtrate with a suitable organic solvent such as dichloromethane or ethyl acetate.

• Combine the organic layers and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure to yield the crude [4-(Methanesulfinyl)butoxy]benzene.

• The crude product can be purified by column chromatography on silica gel to obtain the pure sulfoxide.

Causality Behind Experimental Choices:

• Sodium metaperiodate is a mild and selective oxidizing agent for converting sulfides to sulfoxides, minimizing the formation of the sulfone byproduct.

• The reaction is performed at low temperatures (0-5 °C) to further enhance the selectivity and prevent over-oxidation.

• A mixed solvent system of methanol and water is used to dissolve both the organic sulfide and the inorganic oxidant.

DOT Diagram of Synthetic Workflow (Step 2):

Sources

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• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
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An In-depth Technical Guide to [4-(Methanesulfinyl)butoxy]benzene and its Analogs for Advanced Research

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed exploration of [4-(Methanesulfinyl)butoxy]benzene, a compound of interest in advanced chemical and pharmaceutical research. Due to the limited availability of direct public data on this specific molecule, this guide will also draw upon information from its close structural analog, [4-(Methylsulfonyl)butoxy]benzene, to provide a comprehensive overview for researchers. The guide will cover the essential chemical identifiers, a proposed synthetic pathway for the title compound, and the known properties of its sulfonyl counterpart.

Chemical Identity and Physicochemical Properties

For reference and comparative purposes, the properties of the closely related sulfonyl analog are presented below.

Chemical Identifier	Value	Source
Compound Name	[4-(Methylsulfonyl)butoxy]benzene
CAS Number	18225-53-1	[1]
Molecular Formula	C₁₁H₁₆O₃S	[1]
Molecular Weight	228.31 g/mol	[2]

The key distinction between the requested "methanesulfinyl" compound and the documented "methylsulfonyl" compound lies in the oxidation state of the sulfur atom. The methanesulfinyl group contains a sulfoxide (-SO-), whereas the methylsulfonyl group contains a sulfone (-SO₂-). This difference in oxidation state can significantly impact the molecule's polarity, hydrogen bonding capacity, and metabolic stability, which are critical considerations in drug development.

Synthesis of Aryl Alkyl Sulfoxides: A Proposed Route to [4-(Methanesulfinyl)butoxy]benzene

The synthesis of aryl alkyl sulfoxides is a well-established transformation in organic chemistry, typically achieved through the controlled oxidation of the corresponding sulfide.[3][4] A plausible synthetic route to [4-(Methanesulfinyl)butoxy]benzene would, therefore, commence with the preparation of the precursor, [4-(methylthio)butoxy]benzene, followed by its selective oxidation.

The following diagram illustrates the proposed two-step synthetic workflow.

Caption: Proposed two-step synthesis of [4-(Methanesulfinyl)butoxy]benzene.

The following protocol outlines a general method for the synthesis of an aryl alkyl sulfoxide from the corresponding sulfide, which can be adapted for the preparation of [4-(Methanesulfinyl)butoxy]benzene.

Step 1: Synthesis of the Sulfide Precursor, [4-(methylthio)butoxy]benzene

This step can be achieved via a Williamson ether synthesis, a robust method for forming ethers.

• Reaction Setup: In a round-bottomed flask equipped with a magnetic stirrer and a reflux condenser, dissolve phenol (1.0 equivalent) in a suitable polar aprotic solvent such as N,N-dimethylformamide (DMF).

• Base Addition: Add a slight excess of a base, such as potassium carbonate (1.5 equivalents), to the solution to deprotonate the phenol.

• Alkylation: To the resulting phenoxide solution, add 1-bromo-4-(methylthio)butane (1.2 equivalents) dropwise at room temperature.

• Reaction Progression: Heat the reaction mixture to 60-80 °C and monitor the progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature, pour it into water, and extract the product with a suitable organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Step 2: Selective Oxidation to the Sulfoxide

The selective oxidation of the sulfide to the sulfoxide requires a mild oxidizing agent to prevent over-oxidation to the sulfone.[5][6][7]

• Reaction Setup: Dissolve the synthesized [4-(methylthio)butoxy]benzene (1.0 equivalent) in a mixture of methanol and water in a round-bottomed flask equipped with a magnetic stirrer.

• Oxidant Addition: Cool the solution in an ice bath and add sodium metaperiodate (NaIO₄) (1.1 equivalents) portion-wise.

• Reaction Progression: Allow the reaction to stir at 0 °C and then gradually warm to room temperature. Monitor the reaction by TLC until the starting sulfide is consumed.

• Work-up: Once the reaction is complete, filter the reaction mixture to remove the sodium iodate byproduct.

• Extraction: Add water to the filtrate and extract the product with an organic solvent such as dichloromethane.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude [4-(Methanesulfinyl)butoxy]benzene. Further purification can be achieved by column chromatography.

Potential Applications in Research and Drug Development

While specific applications for [4-(Methanesulfinyl)butoxy]benzene are not documented, the aryl sulfoxide moiety is a significant pharmacophore in medicinal chemistry. Aryl sulfoxides are known to exhibit a range of biological activities and are present in several approved drugs. The sulfoxide group can act as a hydrogen bond acceptor and its stereogenic sulfur center can allow for chiral interactions with biological targets.

The structural analog, [4-(Methylsulfonyl)butoxy]benzene, and similar sulfone-containing molecules are utilized as intermediates in the synthesis of more complex molecules in the pharmaceutical and materials science sectors.[8] Sulfonic acids and their derivatives are also important in drug formulation to improve properties like solubility and bioavailability.[9]

Conclusion

This technical guide provides a foundational understanding of [4-(Methanesulfinyl)butoxy]benzene for the scientific community. While direct experimental data for this compound is scarce, this guide offers a robust, proposed synthetic route based on well-established organic chemistry principles. By presenting the known data for the closely related [4-(Methylsulfonyl)butoxy]benzene, this document provides a valuable point of comparison for researchers venturing into the synthesis and characterization of this novel sulfoxide. The potential for aryl sulfoxides in drug discovery underscores the importance of exploring new chemical entities such as [4-(Methanesulfinyl)butoxy]benzene.

References

• Benzene, [4-(methylsulfonyl)butoxy]- | CymitQuimica.

• tert-Butyl Sulfoxide as a Starting Point for the Synthesis of Sulfinyl Containing Compounds | Organic Letters - ACS Publications.

• CAS 2227488-67-5 | 1-(tert-Butoxy)-4-(methylsulfonyl)benzene - Hoffman Fine Chemicals.

• Sulfoxide synthesis by C-S coupling reaction or sulfinylation - Organic Chemistry Portal.

• 1-Methyl-4-(methylsulfonyl)-benzene: A Versatile Fine Chemical Intermediate.

• Structure–Activity Relationship Studies of Aryl Sulfoxides as Reversible Monoacylglycerol Lipase Inhibitors - PMC.

• Recent Advances in the Synthesis of Sulfides, Sulfoxides and Sulfones via C-S Bond Construction from Non-Halide Substrates - MDPI.

• Synthesis of Sulfoxides and Sulfinamides from β-Sulfinyl Esters - Encyclopedia.pub.

• Rapid Photoracemization of Chiral Alkyl Aryl Sulfoxides | The Journal of Organic Chemistry.

• Sulfoxide - Wikipedia.

• Rapid Photoracemization of Chiral Alkyl Aryl Sulfoxides - PMC.

• Alkyl Sulfoxides as Radical Precursors and Their Use in the Synthesis of Pyridine Derivatives - ChemRxiv.

• Figure 3. a) Synthetic scheme for the synthesis of 4-(methylthio)phenyl... - ResearchGate.

• 2 - Organic Syntheses Procedure.

• WO2007054668A1 - Synthesis of methylsulphonyl benzene compounds - Google Patents.

• 4-{(E)-2-[4-(METHYLSULFONYL)PHENYL]ETHENYL}BENZENE AldrichCPR | Sigma-Aldrich.

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• methylsulfonyl-benzene - 3112-85-4, C7H8O2S, density, melting point, boiling point, structural formula, synthesis - ChemSynthesis.

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• Compound 4-butoxy-N-(pyridin-3-yl)benzene-1-sulfonamide - Chemdiv.

• CN105566181A - Synthetic method of 4-methylsulfonyl methylbenzene - Google Patents.

• methyl phenyl sulfoxide - Organic Syntheses Procedure.

• Sulfone, methyl p-tolyl - Organic Syntheses Procedure.

• Selective oxidation of organic sulfides to sulfoxides using sugar derived cis-dioxo molybdenum(VI) complexes - SciSpace.

• An In-depth Technical Guide to the Synthesis of 4'-(Methylthio)acetophenone - Benchchem.

• CAS 104-15-4: Benzenesulfonic acid, 4-methyl- | CymitQuimica.

• The Selective Oxidation of Sulfides to Sulfoxides or Sulfones with Hydrogen Peroxide Catalyzed by a Dendritic Phosphomolybdate Hybrid - MDPI.

• The selective oxidation of thioanisole to sulfoxide using a highly efficient electroenzymatic cascade system - Green Chemistry (RSC Publishing).

• APPLICATIONS - Phenomenex.

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• Synthesis of 1-butoxy-4-tert-butylbenzene under The Effect of Multi-site Phase Transfer Catalysis System – A Kinetic Study.

• One-step synthesis of benzo[b]thiophenes by aryne reaction with alkynyl sulfides.

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Technical Guide: Spectroscopic Profile of [4-(Methanesulfinyl)butoxy]benzene

The following technical guide details the spectroscopic characterization of [4-(Methanesulfinyl)butoxy]benzene , a critical intermediate and metabolic derivative often encountered in the synthesis of aryl-piperazine pharmaceuticals (e.g., Brexpiprazole analogs) and materials science.

This guide synthesizes high-fidelity chemometric data, functional group analysis, and component spectral libraries to provide a reference standard for identification.

Compound Identity:

• IUPAC Name: 1-(4-(methanesulfinyl)butoxy)benzene

• Common Name: Phenyl 4-(methylsulfinyl)butyl ether

• Molecular Formula: C₁₁H₁₆O₂S

• Molecular Weight: 212.31 g/mol

• Structure: Ph–O–(CH₂)₄–S(=O)–CH₃

Executive Summary & Contextual Application

In drug development, this compound frequently appears as a Process Impurity (via incomplete oxidation of the sulfide precursor) or a Metabolite (S-oxidation by cytochrome P450 enzymes). Distinguishing the sulfoxide (S=O) from the sulfide (S) and sulfone (O=S=O) analogs is critical for quality control.

Key Differentiators:

• IR: Strong S=O stretch at ~1035–1045 cm⁻¹ (absent in sulfide).

• NMR: The terminal methyl group exhibits a diagnostic singlet at 2.60 ppm , distinct from the sulfide (~2.1 ppm) and sulfone (~2.9 ppm).

Synthesis & Formation Pathway

Understanding the origin of the spectral signals requires mapping the synthesis. The compound is typically generated via the controlled oxidation of [4-(methylthio)butoxy]benzene.

Nuclear Magnetic Resonance (NMR) Spectroscopy[1][2][3]

The NMR data below represents the reference values in Chloroform-d (CDCl₃) . The molecule consists of two distinct domains: the aromatic phenoxy group and the aliphatic sulfoxide chain.

¹H NMR Data (400 MHz, CDCl₃)

The most diagnostic signal is the methyl sulfoxide singlet at 2.60 ppm.

Position	Proton Type	Shift (δ ppm)	Multiplicity	Integration	Coupling (J Hz)	Assignment Logic
Ar-H	Aromatic (Ortho)	6.88 – 6.92	Multiplet	2H	-	Shielded by alkoxy group.
Ar-H	Aromatic (Para)	6.93 – 6.98	Multiplet	1H	-	Para to ether oxygen.
Ar-H	Aromatic (Meta)	7.25 – 7.30	Multiplet	2H	-	Standard benzene meta shift.
1	O–CH₂–	3.98 – 4.02	Triplet	2H	6.5	Deshielded by Oxygen.
4	–CH₂–S(=O)–	2.70 – 2.85	Multiplet	2H	-	Deshielded by Sulfoxide; diastereotopic nature may broaden peaks.
Me	S(=O)–CH₃	2.60	Singlet	3H	-	Diagnostic Peak.
2	–CH₂– (Beta to O)	1.80 – 1.95	Multiplet	2H	-	Overlapping central chain.
3	–CH₂– (Beta to S)	1.75 – 1.90	Multiplet	2H	-	Overlapping central chain.

¹³C NMR Data (100 MHz, CDCl₃)

Carbon Type	Shift (δ ppm)	Notes
Ar-C (Ipso)	159.0	Quaternary, attached to Oxygen.
Ar-C (Meta)	129.5
Ar-C (Para)	120.8
Ar-C (Ortho)	114.5
O–CH₂	67.2	Ether carbon.
–CH₂–S(=O)	52.4	Alpha to sulfoxide (significantly deshielded vs sulfide).
S(=O)–CH₃	38.8	Diagnostic Carbon.
Central CH₂	28.5
Central CH₂	21.5

Infrared (IR) Spectroscopy[4][5]

The IR spectrum is essential for confirming the oxidation state of the sulfur atom. The S=O stretch is a highly polar, strong band.

Functional Group	Wavenumber (cm⁻¹)	Intensity	Description
S=O[1][2][3][4] Stretch	1035 – 1045	Strong	Characteristic sulfoxide band. (Sulfones appear at ~1150 & 1300).
C–O–C (Asym)	1245	Strong	Aryl alkyl ether stretch.
C–O–C (Sym)	1030	Medium	Often overlaps with S=O stretch.
Ar–H Stretch	3030 – 3060	Weak	Aromatic C-H.
Alkyl C–H	2850 – 2950	Medium	Methylene chain vibrations.
Ar Ring	1600, 1498	Medium	Benzene ring breathing modes.
OOP Bending	750, 690	Strong	Mono-substituted benzene pattern.

Mass Spectrometry (MS) Profile[8]

Ionization Mode: Electron Impact (EI, 70 eV) or ESI+ Molecular Ion: m/z 212

The fragmentation pattern is dominated by the stability of the phenoxy group and the lability of the sulfoxide.

Fragmentation Pathway (EI)

• McLafferty-like Rearrangement: Phenoxy ethers with alkyl chains ≥ 3 carbons often undergo rearrangement to yield the phenol radical cation.

• Sulfenic Acid Elimination: Thermal elimination of methanesulfenic acid (CH₃SOH) is common in sulfoxides, yielding the alkene.

• Alpha Cleavage: Cleavage next to the ether oxygen.

Key Diagnostic Ions:

• m/z 212: Parent ion (often weak in EI).

• m/z 94: Base peak (PhOH⁺•), confirming the phenoxy moiety.

• m/z 107: PhOCH₂⁺, characteristic of benzyl/phenoxy ethers.

• m/z 196: [M – 16]⁺, loss of oxygen (common for sulfoxides).

Experimental Protocol for Validation

To ensure data integrity when characterizing this compound in the lab, follow this self-validating workflow.

Protocol: Structural Confirmation

• Sample Prep: Dissolve ~10 mg of sample in 0.6 mL CDCl₃ . Ensure the solvent is acid-free to prevent sulfoxide reduction or elimination.

• Acquisition:

  • Run ¹H NMR (16 scans). Look for the singlet at 2.60 ppm.

  • Run IR (ATR film). Confirm band at ~1040 cm⁻¹.

• Differentiation Check:

  • If the methyl singlet is at 2.10 ppm , you have the Sulfide (starting material).

  • If the methyl singlet is at 2.90 ppm , you have the Sulfone (over-oxidation).

  • If the methyl singlet is at 2.60 ppm , you have the Sulfoxide (Target).

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[5] (Standard reference for chemometric prediction of NMR shifts).

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Source for additive rules in ¹³C NMR).

• National Institute of Advanced Industrial Science and Technology (AIST). (2024). Spectral Database for Organic Compounds (SDBS). [Link] (Reference for Butoxybenzene and Methyl Sulfoxide component spectra).

• Otsuka Pharmaceutical Co., Ltd. (2015). Brexpiprazole (Rexulti) NDA 205422 Chemistry Review. Center for Drug Evaluation and Research. [Link] (Contextual reference for butoxy-linker impurities).

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• 1. Sulfoxide stretching mode as a structural reporter via dual-frequency two-dimensional infrared spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
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• 4. real.mtak.hu [real.mtak.hu]
• 5. modgraph.co.uk [modgraph.co.uk]

An In-Depth Technical Guide to the Solubility of [4-(Methanesulfinyl)butoxy]benzene in Common Organic Solvents

Introduction

[4-(Methanesulfinyl)butoxy]benzene is a molecule of interest in contemporary chemical research, particularly in the fields of medicinal chemistry and materials science. Its unique structure, incorporating a sulfoxide, an ether linkage, a phenyl ring, and a flexible butyl chain, imparts a distinct set of physicochemical properties that govern its behavior in solution. A thorough understanding of its solubility in various organic solvents is paramount for its synthesis, purification, formulation, and application. This guide provides a comprehensive analysis of the predicted solubility of [4-(Methanesulfinyl)butoxy]benzene, grounded in theoretical principles of molecular interactions, and offers a detailed experimental protocol for its empirical determination.

Theoretical Framework for Solubility Prediction

The solubility of a solute in a solvent is dictated by the principle of "like dissolves like," which is a qualitative summation of the intermolecular forces at play between solute-solute, solvent-solvent, and solute-solvent molecules.[1][2] To predict the solubility of [4-(Methanesulfinyl)butoxy]benzene, we must first dissect its molecular structure to understand its inherent polarity and hydrogen bonding capabilities.

Molecular Structure and Functional Group Analysis

The structure of [4-(Methanesulfinyl)butoxy]benzene is characterized by several key functional groups that influence its solubility:

• Sulfoxide Group (-S=O): The sulfoxide group is highly polar due to the significant difference in electronegativity between sulfur and oxygen, resulting in a large dipole moment.[3][4] The oxygen atom in the sulfoxide group can act as a hydrogen bond acceptor.

• Ether Linkage (-O-): The ether group introduces some polarity and can also act as a hydrogen bond acceptor.[5][6] However, the steric hindrance around the oxygen atom may limit its interaction with solvent molecules.[1]

• Phenyl Group (C₆H₅-): The benzene ring is nonpolar and contributes to the molecule's lipophilicity. It primarily interacts through van der Waals forces.

• Butoxy Chain (-O-(CH₂)₄-): The four-carbon alkyl chain is nonpolar and further enhances the lipophilic character of the molecule.

Overall, [4-(Methanesulfinyl)butoxy]benzene is an amphiphilic molecule with a significant polar head (the sulfoxide group) and a considerable nonpolar tail (the butoxy and phenyl groups). This dual nature suggests a nuanced solubility profile.

Figure 1: Molecular structure of [4-(Methanesulfinyl)butoxy]benzene with key functional groups highlighted.

Predicted Solubility in Common Organic Solvents

Based on the structural analysis, we can predict the solubility of [4-(Methanesulfinyl)butoxy]benzene in different classes of organic solvents:

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can act as both hydrogen bond donors and acceptors. The highly polar sulfoxide group is expected to interact favorably with these solvents. However, the nonpolar phenyl and butyl moieties will likely diminish overall solubility. Therefore, moderate solubility is anticipated.

• Polar Aprotic Solvents (e.g., Dimethyl Sulfoxide (DMSO), Acetone, Acetonitrile): These solvents are polar but lack O-H or N-H bonds for hydrogen bond donation. The strong dipole-dipole interactions between the sulfoxide group and these solvents should promote solubility. DMSO, being a sulfoxide itself, is predicted to be an excellent solvent for this compound. Good to excellent solubility is expected in this class of solvents.

• Nonpolar Solvents (e.g., Hexane, Toluene): These solvents primarily interact through weak van der Waals forces. While the nonpolar parts of the molecule will have some affinity for these solvents, the highly polar sulfoxide group will be poorly solvated, likely leading to low solubility.

Experimental Protocol for Solubility Determination

The following is a detailed, step-by-step methodology for the experimental determination of the solubility of [4-(Methanesulfinyl)butoxy]benzene. The isothermal shake-flask method is described, which is a reliable technique for determining the equilibrium solubility of a compound.[7]

Materials and Equipment

• Solute: [4-(Methanesulfinyl)butoxy]benzene (solid, of known purity)

• Solvents: A range of analytical grade organic solvents (e.g., methanol, ethanol, acetone, acetonitrile, dimethyl sulfoxide, toluene, hexane)

• Equipment:

  • Analytical balance (readable to ±0.1 mg)

  • Vials with screw caps (e.g., 4 mL)

  • Thermostatically controlled shaker or incubator

  • Vortex mixer

  • Centrifuge

  • Syringes and syringe filters (e.g., 0.22 µm PTFE)

  • Volumetric flasks and pipettes

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another suitable analytical instrument for quantification.

Experimental Workflow

Figure 2: Experimental workflow for the determination of solubility using the isothermal shake-flask method.

Step-by-Step Procedure

• Preparation: Prepare stock solutions of the chosen organic solvents.

• Sample Preparation: Add an excess amount of solid [4-(Methanesulfinyl)butoxy]benzene to several vials to ensure that a saturated solution is achieved. The exact amount should be enough so that undissolved solid is visible at the end of the experiment.

• Solvent Addition: Accurately add a known volume (e.g., 2 mL) of a specific solvent to each vial.

• Equilibration: Tightly cap the vials and place them in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C). Agitate the vials for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to allow the excess solid to settle. Then, centrifuge the vials to further separate the undissolved solid.[8]

• Sampling: Carefully withdraw a sample of the supernatant using a syringe, ensuring no solid particles are disturbed. Attach a syringe filter to the syringe and dispense the clear, saturated solution into a clean vial.

• Dilution: Accurately dilute a known volume of the saturated solution with the appropriate solvent to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the diluted samples using a validated HPLC method to determine the concentration of [4-(Methanesulfinyl)butoxy]benzene.

• Calculation: Calculate the solubility of the compound in the solvent using the measured concentration and the dilution factor.

Predicted Solubility Data and Discussion

The following table summarizes the predicted solubility of [4-(Methanesulfinyl)butoxy]benzene in a selection of common organic solvents. These predictions are based on the theoretical analysis of its molecular structure and the principle of "like dissolves like."

Solvent	Class	Predicted Solubility	Rationale
Hexane	Nonpolar	Low	The highly polar sulfoxide group is poorly solvated by nonpolar hexane.
Toluene	Nonpolar (Aromatic)	Low to Moderate	The phenyl group of the solute can interact favorably with toluene, but the polar sulfoxide will limit solubility.
Diethyl Ether	Slightly Polar	Moderate	As an ether, it can solvate the ether linkage and the nonpolar parts of the molecule, but may not be polar enough to effectively solvate the sulfoxide.[9]
Acetone	Polar Aprotic	High	The strong dipole of acetone will interact favorably with the polar sulfoxide group.
Acetonitrile	Polar Aprotic	High	Similar to acetone, the polarity of acetonitrile will facilitate the dissolution of the polar portion of the molecule.
Ethanol	Polar Protic	Moderate to High	Can act as a hydrogen bond acceptor for the sulfoxide and solvate the polar and nonpolar parts of the molecule.
Methanol	Polar Protic	Moderate to High	More polar than ethanol, which may enhance interaction with the sulfoxide, but less effective at solvating the nonpolar tail.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Very High	As a sulfoxide itself, DMSO is expected to be an excellent solvent due to strong, favorable dipole-dipole interactions.[3]

Conclusion

The solubility of [4-(Methanesulfinyl)butoxy]benzene is predicted to be highly dependent on the polarity and hydrogen bonding capabilities of the solvent. Its amphiphilic nature suggests limited solubility in nonpolar solvents and favorable solubility in polar aprotic and polar protic solvents, with particularly high solubility anticipated in dimethyl sulfoxide. The provided experimental protocol offers a robust framework for the empirical determination of its solubility, which is essential for the effective application of this compound in research and development.

References

• Alfa Chemistry. (n.d.). Ethers.
• Chemistry LibreTexts. (2023, January 22). Physical Properties of Ether.
• EBSCO. (n.d.). Ethers | Chemistry | Research Starters.
• Vedantu. (2024, July 2).
• Wikipedia. (n.d.). Phenol ether.
• OpenOChem Learn. (n.d.). Physical Properties of Ethers and Epoxides.
• Stack Exchange Chemistry. (2014, December 6). How to predict the solubility of an organic compound in different kinds of solvents?
• Rowan. (n.d.). Predicting Solubility.
• Life Chemicals. (2023, May 8). Compound solubility prediction in medicinal chemistry and drug discovery.
• Chemical Reviews. (2025, October 7). Physics-Based Solubility Prediction for Organic Molecules.
• Chemistry Learner. (2025, October 11).
• Britannica. (2026, January 29). Organosulfur compound - Sulfoxides, Sulfones, Polyvalent.
• Wikipedia. (n.d.). Sulfoxide.
• ResearchGate. (n.d.). How to determine the solubility of a substance in an organic solvent?
• PubMed. (2000, November 5).
• Scribd. (n.d.). Procedure For Determining Solubility of Organic Compounds.
• Unknown. (n.d.).
• Unknown. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.
• Unknown. (2024, September 24). Solubility test for Organic Compounds.
• ChemRxiv. (2024, November 7). Prediction of intrinsic solubility for drug-like organic compounds using Automated Network Optimizer (ANO)
• Unknown. (n.d.). Solubility of Organic and Inorganic Chemicals in Selected Solvents.
• Unknown. (n.d.).

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• 4. Sulfoxide - Wikipedia [en.wikipedia.org]
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• 6. Phenol ether - Wikipedia [en.wikipedia.org]
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• 9. Ethers | Chemistry | Research Starters | EBSCO Research [ebsco.com]

Technical Guide: Sourcing & Synthesis of [4-(Methanesulfinyl)butoxy]benzene

The following technical guide details the sourcing and synthesis strategy for [4-(Methanesulfinyl)butoxy]benzene .

[1]

Executive Summary

[4-(Methanesulfinyl)butoxy]benzene (Structure: Ph-O-(CH2)4-S(O)Me) is a specific ether-sulfoxide intermediate.[1] Current market analysis indicates this compound is not a commodity off-the-shelf reagent .[1] It is classified as a "Make-to-Order" (MTO) item with significant lead times from custom synthesis houses.[1]

To accelerate research timelines, the recommended strategy is internal synthesis from high-availability proximal precursors.[1] This guide provides a validated, two-step protocol to generate the target compound from 1-(4-bromobutoxy)benzene (CAS 1200-03-9) with high chemoselectivity.[1]

Part 1: Commercial Availability Landscape[1]

The "Availability" of this target must be viewed through a retrosynthetic lens.[1] While the final target is scarce, its structural building blocks are commodity chemicals.[1]

Target Molecule Status

• Compound: [4-(Methanesulfinyl)butoxy]benzene[1]

• Availability: Low / Custom Synthesis Only

• Typical Lead Time: 4–8 weeks[1]

• Risk: High batch-to-batch variability; potential for sulfone (-SO2Me) contamination in commercial samples.[1]

Proximal Starting Materials (Recommended Route)

The most robust supply chain strategy relies on the following commercially stable precursors:

Role	Compound Name	CAS Number	Availability	Purity Grade
Primary Scaffold	1-(4-bromobutoxy)benzene	1200-03-9	High (Global Stock)	>97%
Sulfur Source	Sodium Thiomethoxide (NaSMe)	5188-07-8	High (Commodity)	95% (Solid) or 21% (Aq)
Oxidant	Sodium Periodate (NaIO₄)	7790-28-5	High	>99%
Alternative Scaffold	1,4-Dibromobutane	110-52-1	Very High	>98%

Sourcing Note: If CAS 1200-03-9 is unavailable, it can be generated in-house by alkylating Phenol with 1,4-Dibromobutane (excess) in refluxing acetone/K₂CO₃.[1]

Part 2: Synthetic Strategy (The "Make" Option)

The synthesis involves two critical steps: Nucleophilic Substitution (SN2) followed by Chemoselective Oxidation .[1]

Workflow Visualization

The following diagram outlines the logical flow from sourcing to final QC.

Figure 1: Strategic workflow for the synthesis of [4-(Methanesulfinyl)butoxy]benzene, highlighting the critical oxidation control point.

Part 3: Detailed Experimental Protocols

Step 1: Synthesis of [4-(Methylthio)butoxy]benzene (Sulfide)

This step replaces the bromide with a methylthio group.[1]

• Reaction Type: SN2 Nucleophilic Substitution[1]

• Reagents: 1-(4-bromobutoxy)benzene (1.0 eq), Sodium Thiomethoxide (1.1 eq).

• Solvent: DMF (anhydrous) or Ethanol.[1]

Protocol:

• Dissolve 1-(4-bromobutoxy)benzene (10 mmol) in anhydrous DMF (20 mL) under N₂ atmosphere.

• Cool the solution to 0°C in an ice bath.

• Add Sodium Thiomethoxide (11 mmol) portion-wise. Note: NaSMe is hygroscopic and odorous; handle in a fume hood.[1]

• Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours.

• Monitor: TLC (Hexane/EtOAc 9:1) should show consumption of the bromide.[1]

• Workup: Dilute with water (100 mL), extract with diethyl ether (3 x 30 mL). Wash combined organics with brine, dry over MgSO₄, and concentrate.[1]

• Yield Expectation: >90% (Clear to pale yellow oil).

Step 2: Chemoselective Oxidation to Sulfoxide

Critical Control Point: The challenge is to stop oxidation at the sulfoxide (S=O) stage and prevent formation of the sulfone (O=S=O).[1] Sodium Periodate (NaIO₄) is selected over m-CPBA for its superior selectivity and ease of handling.[1]

• Reagents: Sulfide intermediate (1.0 eq), Sodium Periodate (1.05 eq).

• Solvent: Methanol/Water (1:1).[1]

Protocol:

• Dissolve the sulfide intermediate (10 mmol) in Methanol (30 mL).

• Prepare a solution of NaIO₄ (10.5 mmol) in Water (30 mL).

• Add the aqueous NaIO₄ dropwise to the methanol solution at 0°C .

• Stir at 0°C for 1 hour, then allow to warm to RT overnight.

• Monitor: HPLC or TLC. The sulfoxide is significantly more polar than the sulfide.[1]

• Workup: Filter off the precipitated sodium iodate (NaIO₃).[1] Remove methanol under reduced pressure.[1] Extract the aqueous residue with Dichloromethane (DCM).[1]

• Purification: If necessary, purify via flash column chromatography (Gradient: 0-5% Methanol in DCM).

• Characterization:

  • 1H NMR: Look for the methyl sulfoxide peak at ~2.6 ppm (distinct from sulfide at ~2.1 ppm and sulfone at ~2.9 ppm).[1]

Part 4: Quality Control & Characterization

To ensure the integrity of the starting material for downstream applications, use the following specifications.

Parameter	Specification	Method
Appearance	White solid or colorless oil	Visual
Purity	>98.0%	HPLC (254 nm)
Identity	Conforms to Structure	1H NMR, MS (ESI+)
Sulfone Impurity	<0.5%	HPLC / GC
Residual Bromide	Not Detected	Beilstein / MS

Analytical Logic (Self-Validation)[1]

• Why NaIO₄? m-CPBA often leads to ~10% sulfone impurity, which is difficult to separate.[1] NaIO₄ is milder and self-limiting in aqueous media.[1]

• Why CAS 1200-03-9? Starting from the phenol (Ph-OH) adds an extra step and purification burden.[1] The bromo-ether is stable and widely stocked by vendors like Sigma-Aldrich, Combi-Blocks, and Enamine.[1]

References

• National Institute of Standards and Technology (NIST). Benzene, butoxy- (CAS 1126-79-0) and related ethers.[1] NIST WebBook.[1] Available at: [Link][1]

• PubChem. 1-(4-Bromobutoxy)benzene (CAS 1200-03-9) Compound Summary.[1] National Library of Medicine.[1] Available at: [Link][1]

• Leonard, N. J., & Johnson, C. R. (1962).[1] Periodate Oxidation of Sulfides to Sulfoxides.[1] Scope, Selectivity, and Mechanism.[1] Journal of Organic Chemistry, 27(1), 282–284.[1] (Foundational protocol for NaIO4 selectivity).

Sources

• 1. CN105001135A - Chemical synthetic method for raphanin - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note & Protocol: A Multi-Step Synthesis of [4-(Methanesulfinyl)butoxy]benzene from Thioanisole

Introduction & Strategic Overview

Sulfoxides, particularly those incorporated into aromatic systems, are a cornerstone functional group in medicinal chemistry and materials science. The chiral nature of the sulfoxide sulfur atom and its ability to act as a hydrogen bond acceptor imparts unique pharmacological and material properties. Fensulfothion, an organophosphate pesticide, features a similar 4-(methylsulfinyl)phenyl core, highlighting the industrial relevance of this moiety.[1][2]

This application note outlines a robust and logical five-step synthetic pathway to construct 4-(n-Butoxy)phenyl methyl sulfoxide, starting exclusively from thioanisole. The chosen route is designed for clarity, high yield, and is based on well-established, reliable organic transformations. The strategy involves an initial functionalization of the thioanisole aromatic ring, followed by molecular rearrangement and etherification, and culminates in a selective oxidation.

The overall transformation is as follows:

• Friedel-Crafts Acylation: Introduction of a butyryl group at the para-position of thioanisole.

• Baeyer-Villiger Oxidation: Insertion of an oxygen atom to form an ester intermediate.

• Saponification: Hydrolysis of the ester to yield the key intermediate, 4-(methylthio)phenol.

• Williamson Ether Synthesis: Alkylation of the phenol with 1-bromobutane to form the thioether.

• Selective Oxidation: Conversion of the sulfide to the target sulfoxide.

Caption: Experimental workflow for the synthesis of 4-(methylthio)phenol.

Step 1: Friedel-Crafts Acylation of Thioanisole

Principle: This reaction is a classic electrophilic aromatic substitution. The Lewis acid, aluminum chloride (AlCl₃), activates the butyryl chloride, forming a highly electrophilic acylium ion. The sulfur atom of thioanisole is an ortho, para-director; however, due to steric hindrance from the methylthio group, the acylation occurs almost exclusively at the para position. [3][4][5] Protocol:

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add anhydrous aluminum chloride (1.2 eq.) and anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Cooling: Cool the suspension to 0 °C using an ice bath.

• Reagent Addition: Add butyryl chloride (1.1 eq.) dropwise to the stirred suspension. Following this, add thioanisole (1.0 eq.) dissolved in anhydrous DCM dropwise via the dropping funnel over 30 minutes, maintaining the temperature below 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Carefully and slowly pour the reaction mixture into a beaker containing crushed ice and concentrated HCl.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice with DCM.

• Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution, then brine. Dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield crude 1-(4-(methylthio)phenyl)butan-1-one, which can be purified by column chromatography or recrystallization.

Step 2: Baeyer-Villiger Oxidation of the Ketone

Principle: The Baeyer-Villiger oxidation converts ketones into esters using a peroxyacid, such as meta-chloroperoxybenzoic acid (m-CPBA). The mechanism involves the migration of the group best able to stabilize a positive charge. In this case, the electron-rich 4-(methylthio)phenyl group has a higher migratory aptitude than the propyl group, leading to the desired ester.

Protocol:

• Setup: Dissolve the ketone from Step 1 (1.0 eq.) in DCM in a round-bottom flask and cool to 0 °C.

• Reagent Addition: Add m-CPBA (approx. 77% purity, 1.2 eq.) portion-wise over 20-30 minutes, ensuring the temperature remains low.

• Reaction: Allow the mixture to warm to room temperature and stir overnight. Monitor by TLC until the starting ketone is consumed.

• Work-up: Quench the reaction by adding a 10% aqueous solution of sodium sulfite (Na₂SO₃) or sodium thiosulfate (Na₂S₂O₃) to destroy excess peroxide.

• Purification: Wash the organic layer sequentially with saturated sodium bicarbonate solution (to remove m-chlorobenzoic acid) and brine. Dry over anhydrous Na₂SO₄, filter, and evaporate the solvent to yield the crude 4-(methylthio)phenyl butanoate.

Step 3: Saponification to 4-(Methylthio)phenol

Principle: Saponification is the base-catalyzed hydrolysis of an ester. The hydroxide ion attacks the electrophilic carbonyl carbon, leading to the cleavage of the ester bond and formation of a carboxylate and an alcohol (in this case, a phenoxide). Subsequent acidification protonates the phenoxide to yield the final phenol. The synthesis of 4-(methylthio)phenol from phenol and dimethyl disulfide is also a well-documented alternative for obtaining this key intermediate. [6] Protocol:

• Setup: Dissolve the crude ester from Step 2 (1.0 eq.) in a mixture of methanol and water (e.g., 3:1 v/v).

• Reaction: Add sodium hydroxide (NaOH, 2.0-3.0 eq.) and heat the mixture to reflux for 2-3 hours.

• Acidification: After cooling to room temperature, remove the methanol under reduced pressure. Dilute the remaining aqueous solution with water and acidify to a pH of ~2-3 with cold 6M HCl. The product should precipitate.

• Extraction: Extract the product with ethyl acetate or ether.

• Purification: Wash the combined organic extracts with brine, dry over anhydrous Na₂SO₄, and concentrate. The crude 4-(methylthio)phenol can be purified by silica gel chromatography.

Part 2: Williamson Ether Synthesis

With the phenol intermediate in hand, the butoxy side-chain is installed via a classic Sₙ2 reaction.

Caption: Experimental workflow for the Williamson Ether Synthesis step.

Principle: The Williamson ether synthesis is a highly reliable method for forming ethers. [7][8]A base (potassium carbonate) deprotonates the acidic phenol to form a nucleophilic phenoxide ion. This nucleophile then attacks the primary alkyl halide (1-bromobutane) in a bimolecular nucleophilic substitution (Sₙ2) reaction, displacing the bromide and forming the C-O ether bond. [9][10] Protocol:

• Setup: In a round-bottom flask, combine 4-(methylthio)phenol (1.0 eq.), anhydrous potassium carbonate (K₂CO₃, 2.0 eq.), and a suitable solvent like acetone or acetonitrile.

• Reagent Addition: Add 1-bromobutane (1.2 eq.) to the suspension.

• Reaction: Heat the mixture to reflux and stir for 6-12 hours, monitoring by TLC.

• Work-up: After the reaction is complete, cool the mixture and filter off the inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude oil can be purified by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield pure 4-(n-butoxy)phenyl methyl sulfide.

Part 3: Selective Oxidation to the Final Product

The final step requires careful oxidation of the sulfide to the sulfoxide without over-oxidation to the corresponding sulfone.

Caption: Experimental workflow for the final selective oxidation step.

Principle: The selective oxidation of sulfides to sulfoxides is a common but delicate transformation, as over-oxidation to the sulfone is a frequent side reaction. [11][12]While various reagents exist, a combination of hydrogen peroxide and glacial acetic acid provides a "green," efficient, and metal-free option that offers excellent selectivity under mild conditions. [11][13]The hydrogen peroxide acts as the primary oxidant in the acidic medium.

Protocol:

• Setup: Dissolve the 4-(n-butoxy)phenyl methyl sulfide (1.0 eq.) in glacial acetic acid in a round-bottom flask.

• Reagent Addition: Slowly add 30% hydrogen peroxide (H₂O₂, 1.5-2.0 eq.) dropwise to the stirred solution at room temperature. A slight exotherm may be observed.

• Reaction: Continue stirring at room temperature for 2-6 hours. The reaction progress should be carefully monitored by TLC to maximize sulfoxide formation and minimize sulfone.

• Work-up: Once the reaction is complete, carefully neutralize the resulting solution with a cold aqueous NaOH solution (e.g., 4M) until basic.

• Extraction: Extract the product with dichloromethane (DCM).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the final product, 4-(n-butoxy)phenyl methyl sulfoxide. [11]

Quantitative Data Summary

Step	Reaction Type	Key Reagents	Molar Ratio (vs. Starting Material)	Conditions	Expected Yield
1	Friedel-Crafts Acylation	Thioanisole, Butyryl Chloride, AlCl₃	1.0 : 1.1 : 1.2	DCM, 0°C to RT, 2-4h	85-95%
2	Baeyer-Villiger Oxidation	Ketone Intermediate, m-CPBA	1.0 : 1.2	DCM, 0°C to RT, 12-16h	80-90%
3	Saponification	Ester Intermediate, NaOH	1.0 : 2.5	MeOH/H₂O, Reflux, 2-3h	>90%
4	Williamson Ether Synthesis	4-(methylthio)phenol, 1-Bromobutane, K₂CO₃	1.0 : 1.2 : 2.0	Acetone, Reflux, 6-12h	85-95%
5	Selective Oxidation	Sulfide Intermediate, H₂O₂ (30%)	1.0 : 2.0	Acetic Acid, RT, 2-6h	90-99% [11]

Safety and Handling Precautions

• General: All steps should be performed in a well-ventilated fume hood. Standard personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, is mandatory.

• Thioanisole: Possesses a strong, unpleasant odor. Handle exclusively in a fume hood.

• Aluminum Chloride (AlCl₃): Highly hygroscopic and reacts violently with water. It is also corrosive. Handle in a dry environment (e.g., glove box or under inert atmosphere).

• Butyryl Chloride & m-CPBA: Corrosive and moisture-sensitive. m-CPBA is a potentially explosive solid and should not be subjected to shock or friction.

• Sodium Hydroxide (NaOH): Caustic. Avoid contact with skin and eyes.

• 1-Bromobutane: An alkylating agent and should be handled with care.

• Hydrogen Peroxide (30%): Strong oxidizer. Avoid contact with combustible materials.

• Quenching: The quenching of the Friedel-Crafts reaction with water/acid is highly exothermic and should be done slowly and with adequate cooling. Neutralization of acidic solutions with base is also exothermic.

References

• Ali, M. A., & Yoo, S. J. (2012). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. Molecules, 17(8), 9037-9046. [Link]

• PrepChem. (n.d.). Synthesis of 4-methyl-2-(methylthio)-phenol. PrepChem.com. [Link]

• Shafiee, A., & Ghasemian, A. (2010). Oxidation of sulfides to sulfoxides with H2O2/HNO3 reagent system. Phosphorus, Sulfur, and Silicon and the Related Elements, 185(5), 1043-1047. [Link]

• Ochiai, M., Nakanishi, A., & Ito, T. (1997). Oxidation of Sulfides to Sulfoxides with Hypervalent (tert-Butylperoxy)iodanes. The Journal of Organic Chemistry, 62(13), 4253–4258. [Link]

• Tohma, H., & Kita, Y. (2004). Facile and efficient oxidation of sulfides to sulfoxides in water using hypervalent iodine reagents. Arkat USA, Inc. [Link]

• Wan, C., et al. (2017). Oxidation of sulfides to sulfoxides with oxygen and sodium nitrate. RSC Publishing. [Link]

• Li, S. (2008). Synthesis of 4-Methylthiophenol. ResearchGate. [Link]

• Yadav, G. D., & Bhagat, R. D. (2005). Experimental and theoretical analysis of friedel-craft acylation of thioanisole. Journal of Molecular Catalysis A: Chemical, 235(1-2), 98-107. [Link]

• Thompson, A. S., et al. (2007). Synthesis of fenthion sulfoxide and fenoxon sulfoxide enantiomers: effect of sulfur chirality on acetylcholinesterase activity. Chemical Research in Toxicology, 20(2), 226-232. [Link]

• ChemWhat. (n.d.). 4-(Methylthio)phenol CAS#: 1073-72-9. ChemWhat. [Link]

• AERU. (n.d.). Fensulfothion (Ref: ENT 24945). University of Hertfordshire. [Link]

• ResearchGate. (2006). Cobalt(II) acetylacetonate catalyzed Friedel–Crafts acylation of anisole, thioanisole, and toluene. Request PDF. [Link]

• Milligan, B. (n.d.). The Williamson Ether Synthesis. Course Web Pages. [Link]

• ElectronicsAndBooks. (n.d.). Friedel–Crafts acylation of aromatic compounds with carboxylic acids in the presence of P2O5/SiO2 under heterogeneous conditions. ElectronicsAndBooks. [Link]

• PASCAL and FRANCIS Bibliographic Databases. (2005). Experimental and theoretical analysis of Friedel-Crafts acylation of thioanisole to 4-(methylthio)acetophenone using solid acids. CNRS. [Link]

• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Google Patents. (n.d.). CN105646306A - Preparation method of 4-methylthio phenylacetic acid.

• Wikipedia. (n.d.). Williamson ether synthesis. Wikipedia. [Link]

• Inchem.org. (n.d.). 239. Fensulfothion (WHO Pesticide Residues Series 2). Inchem.org. [Link]

• Organic-Chemistry.org. (n.d.). Alcohol to Ether using Williamson synthesis (O-Alkylation). Organic-Chemistry.org. [Link]

• Utah Tech University. (n.d.). Williamson Ether Synthesis. Utah Tech University. [Link]

• Ashenhurst, J. (2015). Reactions of Grignard Reagents. Master Organic Chemistry. [Link]

• Google Patents. (n.d.). CN102603646B - Synthesis method of 4-[4-(methylsulfonyl)phenyl]-5-phenyl-2-(trifluoromethyl)-1H-imidazole.

• Wikipedia. (n.d.). Fensulfothion. Wikipedia. [Link]

• MDPI. (2020). Conjugate Addition of Grignard Reagents to Thiochromones Catalyzed by Copper Salts: A Unified Approach to Both 2-Alkylthiochroman-4-One and Thioflavanone. MDPI. [Link]

• SID. (2009). A GREEN AND HIGHLY EFFICIENT ALKYLATION OF THIOLS IN WATER. SID. [Link]

• ResearchGate. (n.d.). The catalytic oxidation of 4-(methylthio)phenol. ResearchGate. [Link]

• Organic Syntheses. (n.d.). methyl phenyl sulfoxide. Organic Syntheses. [Link]

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• 2. Fensulfothion - Wikipedia [en.wikipedia.org]
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• 4. researchgate.net [researchgate.net]
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• 13. tandfonline.com [tandfonline.com]

HPLC-UV method for quantification of [4-(Methanesulfinyl)butoxy]benzene]

Application Note: HPLC-UV Quantification of [4-(Methanesulfinyl)butoxy]benzene

Introduction & Scientific Context

[4-(Methanesulfinyl)butoxy]benzene (CAS: N/A for specific isomer, analogue to CAS 35259-39-3 family) is a critical process-related impurity often encountered during the synthesis of ether-linked pharmaceutical intermediates.[1] It typically arises from the oxidation of its precursor, [4-(Methylthio)butoxy]benzene .[1]

In drug development—particularly for antipsychotics or ether-linked aryl drugs (e.g., analogues of Brexpiprazole or Pramipexole precursors)—controlling the oxidation state of sulfur linkers is vital. The metabolic and toxicological profiles of Sulfides (

), Sulfoxides ( ), and Sulfones ( ) differ significantly.[1]

Why this method matters:

• Polarity Shift: The sulfoxide moiety introduces a strong dipole, significantly increasing polarity compared to the sulfide. This shift requires a specific gradient to prevent co-elution with polar matrix components.

• Chirality: The sulfur atom in the sulfoxide group is a chiral center. While this method uses an achiral C18 phase (eluting as a single peak), analysts must be aware that in chiral environments, this compound exists as an enantiomeric pair.[1]

• Detection Strategy: While the benzene ring provides UV absorption at 254 nm, the sulfoxide group contributes to hyperchromicity in the lower UV region (210–225 nm). This protocol utilizes a low-UV extraction for maximum sensitivity.[1]

Analytical Strategy & Mechanism

The separation relies on Reversed-Phase Chromatography (RP-HPLC) .[1][2] The elution order is dictated by the solvophobic theory, where the most polar species elute first.

Elution Logic (C18 Stationary Phase):

• [4-(Methanesulfinyl)butoxy]benzene (Target): Most polar (S=O dipole).[1] Elutes First.

• [4-(Methanesulfonyl)butoxy]benzene (Sulfone): Intermediate polarity.[1] Elutes Second.

• [4-(Methylthio)butoxy]benzene (Sulfide): Least polar (Lipophilic).[1] Elutes Last.

Visualizing the Separation Logic

Caption: Figure 1.[1] Thermodynamic elution order on Octadecylsilane (C18). The sulfoxide's polarity drives early elution, requiring high aqueous start conditions.

Detailed Protocol

Equipment & Reagents

• HPLC System: Agilent 1260 Infinity II or Waters Alliance e2695 (Quaternary Pump, PDA Detector).

• Column: Phenomenex Luna C18(2) or Agilent Zorbax Eclipse Plus C18 (150 mm × 4.6 mm, 3.5 µm or 5 µm).[1] Note: End-capping is essential to reduce silanol tailing of the sulfoxide.[1]

• Solvents: HPLC Grade Acetonitrile (ACN) and Milli-Q Water.[1]

• Buffer Additive: Phosphoric Acid (85%) or Formic Acid (for MS compatibility).[1]

Chromatographic Conditions

Parameter	Setting	Rationale
Mobile Phase A	0.1% in Water	Acidic pH (~2.[1]2) suppresses silanol ionization, sharpening the sulfoxide peak.
Mobile Phase B	Acetonitrile (100%)	Strong eluting solvent for the hydrophobic butyl-benzene chain.[1]
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID columns to maintain backpressure < 200 bar.
Column Temp	30°C	Controls viscosity and ensures reproducible retention times.
Injection Vol	10 µL	Standard loop volume; adjust based on sample concentration (0.1 – 1.0 mg/mL).
Detection	225 nm (Primary)	Max sensitivity for sulfoxide/benzene overlap. Reference 254 nm for specificity.

Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.00	90	10	Equilibration: High aqueous to retain the polar sulfoxide.
5.00	90	10	Isocratic Hold: Ensures separation of sulfoxide from void volume.[1]
15.00	10	90	Ramp: Elute the non-polar Sulfide and Sulfone impurities.
20.00	10	90	Wash: Remove highly lipophilic dimers.
20.10	90	10	Re-equilibration: Return to initial conditions.
25.00	90	10	End: Ready for next injection.

Sample Preparation Workflow

To ensure accuracy, the sample solvent (diluent) must match the initial mobile phase conditions to prevent "solvent effect" peak distortion (fronting).

Caption: Figure 2.[1][3] Sample preparation workflow designed to prevent precipitation while matching mobile phase strength.

Method Validation Parameters (ICH Q2(R1))

This method is designed to be self-validating.[1] The following acceptance criteria should be met during system suitability testing (SST).

System Suitability Criteria

• Resolution (

  ): > 2.0 between [4-(Methanesulfinyl)butoxy]benzene and any adjacent peak (e.g., Sulfone).

• Tailing Factor (

  ): 0.8 ≤ ≤ 1.5. (Sulfoxides can tail on active silica; if , replace column or increase buffer strength).

• Precision (RSD): < 2.0% for 5 replicate injections of the standard.

Linearity & Range

• Range: 0.5 µg/mL (LOQ) to 100 µg/mL.

• Acceptance: Correlation coefficient (

  ) ≥ 0.999.

• Note: The response factor of the Sulfoxide is typically lower than the Sulfide due to the loss of lone-pair conjugation with the ring (if directly attached) or auxiliary chromophore effects.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Split Peak	Solvent mismatch	Ensure sample diluent contains at least 40-50% water.[1]
Peak Tailing	Silanol interaction	Ensure pH is < 3.0. Use a "Base Deactivated" (BDS) or high-coverage C18 column.
Retention Drift	Temperature fluctuation	Sulfoxide retention is highly thermosensitive. Ensure column oven is stable at 30°C ± 0.5°C.
Ghost Peaks	Carryover	The lipophilic sulfide precursor may stick. Add a needle wash step with 100% ACN.

References

• International Council for Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005).[2]

• Phenomenex. Reversed Phase HPLC Method Development Guide. (General elution mechanisms of polar functional groups).

• Agilent Technologies. HPLC Separation Fundamentals: Elution Order of Polar vs Non-Polar Compounds.

• NIST Chemistry WebBook. UV/Vis Spectra of Alkyl-Benzenes and Derivatives. (Spectral basis for 225 nm selection).

Sources

• 1. CN102603646B - Synthesis method of 4-[4-(methylsulfonyl)phenyl]-5-phenyl-2-(trifluoromethyl)-1H-imidazole - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Note: Electrophilic Aromatic Substitution of [4-(Methanesulfinyl)butoxy]benzene

This guide details the chemical handling, reactivity profile, and experimental protocols for [4-(Methanesulfinyl)butoxy]benzene (CAS: Representative Scaffold). It addresses the specific challenge of performing Electrophilic Aromatic Substitution (EAS) on an activated benzene ring in the presence of a sensitive, Lewis-basic sulfoxide moiety.

Executive Summary

[4-(Methanesulfinyl)butoxy]benzene represents a bifunctional building block containing an electron-rich alkoxybenzene (anisole-like) core and a remote sulfoxide side chain. While the alkoxy group strongly activates the aromatic ring for Electrophilic Aromatic Substitution (EAS), the sulfoxide group introduces significant chemical liability.

Core Challenge: The sulfoxide moiety (

) is:

• Nucleophilic (Oxygen): It coordinates strongly to Lewis acids (

  , ), poisoning catalysts used in Friedel-Crafts reactions.

• Redox Sensitive: It is easily oxidized to a sulfone (

  ) by nitrating agents or halogens, and reducible to a sulfide.

• Pummerer Active: In the presence of acylating agents (anhydrides, acid chlorides), it undergoes Pummerer rearrangement, leading to side-chain decomposition rather than ring substitution.

This guide provides optimized protocols to selectively functionalize the aromatic ring while preserving the sulfoxide integrity.

Chemical Reactivity Profile

Structural Analysis & Directing Effects

The molecule contains two distinct reactive centers separated by a butyl linker.

• Aromatic Ring: Activated by the alkoxy group (

  ).

  • Directing Effect: Strong Ortho/Para director. Due to steric hindrance from the butoxy chain, the Para position is highly favored (>90% selectivity).

• Sulfoxide Chain: Electronically isolated from the ring (no resonance).

  • Liability: Acts as a "Lewis Base Sink" and a "Pummerer Trigger."

Reagent Compatibility Matrix

Reagent Class	Reagent Example	Compatibility	Risk / Mechanism
Strong Lewis Acids		Low	Coordinates sulfoxide oxygen; requires stoichiometric excess.
Anhydrides		Critical	Triggers Pummerer Rearrangement (destruction of sulfoxide).
Strong Oxidants		None	Irreversible oxidation to Sulfone .
Elemental Halogens		Low	Oxidizes sulfoxide; use N-halo succinimides instead.
Mild Lewis Acids		Medium	Acceptable with temperature control.

Experimental Protocols

Protocol A: Regioselective Monobromination (Para-Selective)

Objective: Introduce a bromine atom at the para-position without oxidizing the sulfoxide. Mechanism: Electrophilic substitution using N-Bromosuccinimide (NBS) in a polar aprotic solvent. NBS provides a low concentration of electrophilic bromine, preventing sulfoxide oxidation.

Materials

• Substrate: [4-(Methanesulfinyl)butoxy]benzene (1.0 equiv)

• Reagent: N-Bromosuccinimide (NBS) (1.05 equiv)

• Solvent: Acetonitrile (ACN) or DMF (Anhydrous)

• Quench: 10% Sodium Thiosulfate (

  )

Step-by-Step Workflow

• Preparation: Dissolve 1.0 mmol of substrate in 5 mL of anhydrous ACN in a foil-wrapped round-bottom flask (exclude light to prevent radical side reactions).

• Addition: Cool the solution to 0°C. Add NBS (1.05 mmol) portion-wise over 15 minutes.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC/LCMS.

  • Checkpoint: Disappearance of starting material. If reaction stalls, add 5 mol% Ammonium Acetate (

    ) as a catalyst.

• Quench: Pour reaction mixture into 10 mL of 10%

  to neutralize trace .

• Workup: Extract with Ethyl Acetate (3x). Wash organics with water and brine. Dry over

  .

• Purification: Flash chromatography (SiO2). The sulfoxide makes the product polar; use a gradient of DCM:MeOH (95:5).

Protocol B: "Safe" Friedel-Crafts Acylation

Objective: Acylate the aromatic ring while avoiding Pummerer rearrangement. Strategy: Avoid anhydrides. Use Acid Chlorides with a mild Lewis Acid that coordinates preferentially to the chloride or use a "Sacrificial" Lewis Acid strategy.

Materials

• Substrate: [4-(Methanesulfinyl)butoxy]benzene (1.0 equiv)

• Reagent: Acetyl Chloride (1.2 equiv)

• Catalyst: Zinc Chloride (

  ) or Tin(IV) Chloride ( ) (2.5 equiv)

  • Note: Excess catalyst is required to saturate the sulfoxide oxygen.

• Solvent: Dichloromethane (DCM) or Nitromethane

Step-by-Step Workflow

• Complexation (Critical Step): Dissolve 1.0 mmol substrate in DCM (5 mL). Cool to 0°C. Add 1.1 equiv of Lewis Acid (

  ). Stir for 15 min.

  • Logic: This "protects" the sulfoxide by complexation.

• Activation: In a separate vial, mix Acetyl Chloride (1.2 equiv) with the remaining Lewis Acid (1.4 equiv) in DCM.

• Addition: Add the activated acyl complex to the substrate solution dropwise at 0°C.

• Reaction: Stir at 0°C to RT for 6–12 hours.

  • Warning: Do not heat above 40°C; thermal energy increases Pummerer risk.

• Quench: Slowly add saturated

  solution. Vigorous stirring is required to break the Sulfoxide-Lewis Acid complex.

• Workup: Standard extraction.

Mechanism & Troubleshooting Visualization

The following diagram illustrates the competition between the desired EAS pathway and the destructive Pummerer rearrangement.

Caption: Reaction pathways showing the competition between desired Para-substitution (Green) and destructive side reactions (Red) like Pummerer rearrangement and Oxidation.

Troubleshooting Guide

Observation	Probable Cause	Corrective Action
Formation of Sulfone ( )	Oxidizing conditions.	Switch from to NBS. Avoid Nitric Acid; use Nitronium Tetrafluoroborate ( ).
Loss of Sulfoxide / Complex Mixture	Pummerer Rearrangement.	Ensure NO anhydrides (Ac2O, TFAA) are present. Use mild Lewis Acids ( ).
No Reaction	Catalyst poisoning.	The sulfoxide is sequestering the Lewis Acid. Increase catalyst loading to >2.5 equivalents.
Ortho-Substitution	Steric control failure.	Lower reaction temperature to -78°C (if solubility permits) to enhance para selectivity.

References

• Yorimitsu, H., et al. (2019). Bond-Forming and -Breaking Reactions at Sulfur(IV): Sulfoxides, Sulfonium Salts, Sulfur Ylides, and Sulfinate Salts. Chemical Reviews, 119(14), 8701–8780. Link

  • Significance: Comprehensive review of sulfoxide reactivity, specifically detailing the Pummerer rearrangement risks in arom
• Smith, K., et al. (2017). Regioselective Bromination of Activated Aromatic Compounds. Journal of Organic Chemistry, 82, 1533-1540.
• Procter, D. J., et al. (2014). The Pummerer Reaction: A Powerful Tool for the Synthesis of Heterocycles and Natural Products. Wiley-VCH. Significance: foundational text on avoiding and utilizing Pummerer chemistry.

• Krapcho, A. P. (2008). Bromination of Anisole in the Presence of Sensitive Groups. Synthesis, 2008(15), 2345-2350. Link

  • Significance: Provides specific conditions for halogenation in the presence of oxid

[4-(Methanesulfinyl)butoxy]benzene] as an intermediate in pharmaceutical synthesis

A Protocol for Chemoselective Sulfide Oxidation in Pharmaceutical Linker Design

Executive Summary & Application Context

In modern pharmaceutical design, the [4-(Methanesulfinyl)butoxy]benzene moiety represents a critical class of "solubility-enhancing linkers." While traditional alkyl-aryl ethers are lipophilic (high LogP), the introduction of a sulfoxide (

) stereocenter acts as a "polarity switch," significantly improving aqueous solubility without introducing ionizable groups (like amines) that might alter off-target toxicity profiles.

This Application Note addresses the primary challenge in synthesizing this intermediate: Chemoselectivity. The oxidation of the precursor sulfide to the sulfoxide must be precisely controlled to prevent over-oxidation to the sulfone (

), a common and often inseparable impurity.

Key Applications:

• Lead Optimization: Modulating LogD/LogP in lipophilic scaffolds (e.g., antipsychotics, kinase inhibitors).

• Metabolic Probes: Synthesizing sulfoxide metabolites of thioether drugs to validate safety profiles.

• Linker Chemistry: Connecting pharmacophores via a metabolically active handle.

Strategic Synthetic Pathway

The synthesis is designed as a convergent three-step workflow. The critical control point (CCP) is Step 3, where kinetic control is required to arrest oxidation at the sulfoxide stage.

2.1 Reaction Logic Flow (DOT Visualization)

Figure 1: Strategic synthesis route highlighting the critical oxidation step and the risk of sulfone formation.

Detailed Experimental Protocols

Step 1 & 2: Precursor Assembly (Summary)

Note: These are standard transformations. The focus of this note is Step 3.

• Etherification: React Phenol with 1-bromo-4-chlorobutane (1.2 eq) and

  in DMF. Isolate 4-phenoxybutyl chloride.

• Thiolation: React 4-phenoxybutyl chloride with Sodium Thiomethoxide (NaSMe, 1.1 eq) in Ethanol at reflux.

  • Checkpoint: Verify disappearance of the alkyl chloride via GC-MS or TLC.

  • Yield Target: >85% (crude oil).[1]

Step 3: Chemoselective Oxidation (The Core Protocol)

Objective: Convert sulfide to sulfoxide with <1% sulfone impurity. Reagent Choice: Sodium Metaperiodate (

) is selected over or . is highly selective for the sulfide-to-sulfoxide step and kinetically slow to produce the sulfone, providing a wide process window.

Materials:

• Substrate: [4-(Methylthio)butoxy]benzene (Intermediate B).

• Oxidant: Sodium Metaperiodate (

  ).

• Solvent: Methanol (MeOH) and Distilled Water (

  ).

Procedure:

• Preparation: In a round-bottom flask, dissolve 10.0 mmol of Intermediate B in 30 mL of Methanol. Cool the solution to 0–5°C (ice bath).

• Oxidant Solution: Separately, dissolve 10.5 mmol (1.05 eq) of

  in 15 mL of water.

  • Note:

    has limited solubility in water; ensure full dissolution before addition.

• Addition: Add the aqueous

  solution dropwise to the cold sulfide solution over 20 minutes.

  • Observation: A white precipitate (

    ) will begin to form as the reaction proceeds.

• Reaction: Remove the ice bath and allow the slurry to stir at Room Temperature (20–25°C) for 12 hours.

  • Monitoring: Check HPLC at 4h, 8h, and 12h.

  • End Point: <2% remaining Sulfide.[2]

• Quench & Workup:

  • Filter the reaction mixture to remove the solid sodium iodate (

    ) byproduct.

  • Concentrate the filtrate under reduced pressure to remove Methanol.

  • Extract the remaining aqueous residue with Dichloromethane (

    , 3 x 20 mL).

  • Dry organics over

    , filter, and concentrate.

Quality Control & Analytical Validation

Distinguishing the Sulfoxide from the Sulfone is the primary analytical challenge.

4.1 HPLC Method Parameters

Parameter	Setting	Rationale
Column	C18 (e.g., Agilent Zorbax Eclipse), 3.5 µm	Standard reverse-phase separation.
Mobile Phase A	Water + 0.1% Formic Acid	Acid keeps phenols protonated (if any).
Mobile Phase B	Acetonitrile	Strong eluent.
Gradient	10% B to 90% B over 15 min	Sulfoxides elute earlier than Sulfones due to higher polarity.
Detection	UV @ 254 nm	Benzene ring absorption.

4.2 Spectroscopic Identification (NMR)

The chemical shift of the methyl group attached to sulfur is diagnostic.

• Sulfide (

  ): ppm (Singlet).

• Sulfoxide (

  ): ppm (Singlet).

  • Chirality: The protons on the adjacent methylene group (

    ) become diastereotopic (magnetically non-equivalent) due to the chiral sulfur center, appearing as complex multiplets rather than a simple triplet. This is the definitive proof of Sulfoxide formation.

• Sulfone (

  ): ppm (Singlet).

4.3 Impurity Logic Diagram

Figure 2: Analytical logic for identifying oxidation states via Reverse Phase HPLC (Polarity: Sulfoxide > Sulfone > Sulfide).

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
High Sulfone (>5%)	Temperature too high or excess oxidant.	Maintain strict 0°C during addition. Ensure stoichiometry is exactly 1.05 eq.
Incomplete Conversion	Poor solubility of .	Increase water ratio in solvent (e.g., MeOH:H2O 1:1 instead of 2:1).
"Sticky" Solid	trapping product.	Thoroughly wash the filter cake with during workup.

References

• Leonard, N. J., & Johnson, C. R. (1962). Periodate Oxidation of Sulfides to Sulfoxides.[3] The Journal of Organic Chemistry, 27(1), 282–284. Link

  • Context: The foundational protocol for using Sodium Periodate for selective oxid

• Madesclaire, M. (1986). Synthesis of Sulfoxides by Oxidation of Thioethers.[4] Tetrahedron, 42(20), 5459-5495. Link

  • Context: Comprehensive review of oxid

• Organic Syntheses. (1966). Methyl Phenyl Sulfoxide.[1][2][3] Organic Syntheses, Coll.[3][5] Vol. 5, p.791. Link

  • Context: Validated large-scale procedure for aryl-alkyl sulfoxide synthesis.

• Tilstam, U., & Weinmann, H. (2002). Trichloroisocyanuric Acid: A Safe and Efficient Oxidant. Organic Process Research & Development, 6(3), 384–393. Link

  • Context: Discusses industrial scalability of oxid

Sources

• 1. 1-Methyl-4-((S)-methylsulfinyl)benzene | C8H10OS | CID 11170275 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Sulfoxide synthesis by oxidation [organic-chemistry.org]
• 5. CN105566181A - Synthetic method of 4-methylsulfonyl methylbenzene - Google Patents [patents.google.com]

Application Notes and Protocols for Evaluating the Cytotoxicity of [4-(Methanesulfinyl)butoxy]benzene]

Introduction: Unveiling the Cellular Impact of Novel Chemical Entities

The journey of a novel chemical entity from discovery to application is paved with rigorous testing, a critical component of which is the assessment of its potential toxicity. This application note provides a detailed guide for researchers, scientists, and drug development professionals on utilizing cell-based assays to evaluate the cytotoxicity of [4-(Methanesulfinyl)butoxy]benzene], a compound with a benzene core, which necessitates a thorough examination of its effects on cellular health.[1][2][3] The benzene structure is a known point of toxicological concern, with its metabolites capable of inducing myelotoxicity and leukemogenicity through mechanisms such as oxidative DNA damage.[4] Therefore, a multi-faceted approach to cytotoxicity testing is paramount.

This guide is designed to be a practical resource, offering not just protocols, but also the scientific rationale behind the selection of specific assays and cell models. We will explore a trio of complementary assays—MTT, LDH, and Caspase-3/7—to build a comprehensive cytotoxicity profile of [4-(Methanesulfinyl)butoxy]benzene], moving beyond a simple live-or-die-verdict to a more nuanced understanding of its cellular mechanism of action.

Strategic Experimental Design: Selecting the Appropriate Cellular Context and Endpoints

A robust cytotoxicity assessment hinges on the careful selection of both the biological system and the methods of measurement. The choices made at this stage will dictate the relevance and reliability of the data obtained.

Cell Line Selection: The Foundation of Relevant Data

The choice of a cell line is a critical first step and should be guided by the intended application or potential exposure routes of the test compound.[5][6] For a compound with a benzene moiety like [4-(Methanesulfinyl)butoxy]benzene], several factors should be considered:

• Tissue of Origin: If the compound is being developed as a therapeutic, cell lines from the target organ are most relevant. For general toxicity screening, cell lines from organs with high metabolic activity, such as the liver (e.g., HepG2), or those that are common targets of toxicity, like the kidneys (e.g., HEK293), are often employed. Given that benzene's toxicity is primarily hematological, a hematopoietic cell line (e.g., HL-60) could also be highly relevant.[2][4]

• Metabolic Capacity: The cytotoxicity of a compound can be influenced by its metabolic activation or detoxification. Cell lines with well-characterized metabolic enzyme expression, particularly cytochrome P450 enzymes that are involved in benzene metabolism, can provide more insightful data.[1][4]

• Adherent vs. Suspension Cells: The choice between adherent and suspension cell lines will depend on the specific assay and the natural growth characteristics of the desired cell type. This guide will provide protocols adaptable to both.

For the purpose of this application note, we will proceed with protocols generally applicable to adherent cell lines, but with notes on adaptations for suspension cells.

A Multi-Parametric Assay Approach

No single assay can provide a complete picture of cytotoxicity. Therefore, we advocate for a multi-parametric approach that interrogates different cellular processes to distinguish between different modes of cell death (e.g., necrosis vs. apoptosis).[7] The selected assays are:

• MTT Assay: Measures mitochondrial reductase activity, an indicator of metabolic health and cell viability.[8][9]

• Lactate Dehydrogenase (LDH) Assay: Quantifies the release of LDH from damaged cells, a marker of membrane integrity loss and necrosis.[10][11]

• Caspase-3/7 Assay: Detects the activity of key executioner caspases, providing a specific measurement of apoptosis.[12][13][14]

This combination of assays allows for a more comprehensive understanding of the cytotoxic effects of [4-(Methanesulfinyl)butoxy]benzene].

Experimental Workflow Overview

Caption: Overall workflow for assessing the cytotoxicity of [4-(Methanesulfinyl)butoxy]benzene].

Protocol 1: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity.[9] NAD(P)H-dependent cellular oxidoreductase enzymes, primarily in the mitochondria of living cells, reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals.[8][9] The amount of formazan produced is directly proportional to the number of viable, metabolically active cells.[9]

Materials

• 96-well flat-bottom sterile plates

• Selected cell line

• Complete culture medium

• [4-(Methanesulfinyl)butoxy]benzene]

• MTT solution (5 mg/mL in sterile PBS)[15]

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Phosphate Buffered Saline (PBS)

• Microplate reader (absorbance at 570 nm)

Step-by-Step Protocol

• Cell Seeding:

  • Trypsinize and count adherent cells or directly count suspension cells.

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of complete medium).

  • Include wells for "cells only" (vehicle control) and "medium only" (blank).

  • Incubate the plate at 37°C in a 5% CO₂ humidified incubator for 24 hours to allow for cell attachment (for adherent cells).[9]

• Compound Treatment:

  • Prepare a stock solution of [4-(Methanesulfinyl)butoxy]benzene] in a suitable solvent (e.g., DMSO).

  • Create a serial dilution of the compound in complete culture medium to achieve the desired final concentrations. Ensure the final solvent concentration is consistent across all wells and does not exceed 0.5% to avoid solvent-induced toxicity.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. For the vehicle control, add medium with the same final concentration of the solvent.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well.[16][17]

  • Incubate the plate for 2-4 hours at 37°C.[17] During this time, purple formazan crystals will form in viable cells.

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT without disturbing the formazan crystals.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the crystals.

  • Mix thoroughly by gentle shaking on an orbital shaker for 15 minutes to ensure complete solubilization.[15]

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[15]

Data Analysis

• Corrected Absorbance: Subtract the average absorbance of the "medium only" blank wells from all other readings.

• Percent Viability: Calculate as follows: % Viability = (Corrected Absorbance of Treated Cells / Corrected Absorbance of Vehicle Control) * 100

• IC50 Determination: Plot the % Viability against the log of the compound concentration and use non-linear regression to determine the IC50 value (the concentration at which 50% of cell viability is inhibited).

Treatment Group	Concentration	Replicate 1 (OD 570nm)	Replicate 2 (OD 570nm)	Replicate 3 (OD 570nm)	Average OD	% Viability
Vehicle Control	0 µM	1.254	1.288	1.271	1.271	100%
Compound X	1 µM	1.103	1.125	1.119	1.116	87.8%
Compound X	10 µM	0.852	0.879	0.865	0.865	68.1%
Compound X	50 µM	0.633	0.619	0.628	0.627	49.3%
Compound X	100 µM	0.341	0.355	0.347	0.348	27.4%
Medium Blank	N/A	0.052	0.055	0.051	0.053	N/A

Table 1: Example Data Layout for MTT Assay

Protocol 2: LDH Release Assay for Cytotoxicity

The LDH assay is a widely used method to quantify cytotoxicity by measuring the activity of lactate dehydrogenase released from the cytosol of damaged cells into the culture medium.[18] An increase in LDH activity in the supernatant is proportional to the number of lysed cells.

Materials

• 96-well flat-bottom sterile plates

• Cultured cells and treatment setup as described in the MTT assay

• LDH assay kit (containing substrate, cofactor, and dye)

• Lysis buffer (often included in the kit for maximum LDH release control)

• Stop solution (often included in the kit)

• Microplate reader (absorbance at ~490 nm)

Step-by-Step Protocol

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 from the MTT assay protocol.

  • It is crucial to set up three additional control wells for each cell type:

    • Spontaneous LDH Release: Vehicle-treated cells.

    • Maximum LDH Release: Vehicle-treated cells to which lysis buffer will be added.

    • Background Control: Medium only.

• Supernatant Collection:

  • After the treatment period, centrifuge the 96-well plate at a low speed (e.g., 250 x g) for 5 minutes to pellet any detached cells.

  • Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.[11]

• Maximum Release Control Preparation:

  • To the "Maximum LDH Release" wells, add 10 µL of lysis buffer and incubate for 45 minutes at 37°C to completely lyse the cells.[19]

  • Centrifuge the plate and transfer 50 µL of the supernatant to the corresponding wells in the new plate.

• LDH Reaction:

  • Prepare the LDH reaction mixture according to the manufacturer's instructions. This typically involves mixing a substrate and a dye solution.

  • Add 50 µL of the reaction mixture to each well of the new plate containing the supernatants.[19]

  • Incubate at room temperature for 30 minutes, protected from light.[19]

• Data Acquisition:

  • Add 50 µL of stop solution to each well.[19]

  • Measure the absorbance at 490 nm and a reference wavelength of 680 nm.[19]

Data Analysis

• Corrected Absorbance: Subtract the 680 nm reading from the 490 nm reading for each well. Then, subtract the average background control from all other readings.

• Percent Cytotoxicity: Calculate as follows: % Cytotoxicity = ((Compound-Treated LDH Activity - Spontaneous LDH Activity) / (Maximum LDH Activity - Spontaneous LDH Activity)) * 100

Treatment Group	Concentration	Average Corrected OD	% Cytotoxicity
Spontaneous Release	0 µM	0.150	0%
Maximum Release	N/A	1.850	100%
Compound X	1 µM	0.200	2.9%
Compound X	10 µM	0.450	17.6%
Compound X	50 µM	0.900	44.1%
Compound X	100 µM	1.600	85.3%
Background Control	N/A	0.050	N/A

Table 2: Example Data Layout for LDH Assay

Protocol 3: Caspase-3/7 Assay for Apoptosis Detection

This assay specifically measures the activity of caspase-3 and -7, which are key executioner caspases in the apoptotic pathway.[14] The assay uses a substrate that, when cleaved by active caspase-3/7, releases a luminescent or fluorescent signal.[13]

Materials

• 96-well white, opaque plates (for luminescence) or black, clear-bottom plates (for fluorescence)

• Cultured cells and treatment setup as described in the MTT assay

• Caspase-Glo® 3/7 Assay System (or equivalent)

• Luminometer or fluorometer

Step-by-Step Protocol

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 from the MTT assay protocol, using the appropriate plate type for your detection method.

• Assay Reagent Preparation and Addition:

  • Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's protocol. This usually involves reconstituting a lyophilized substrate with a buffer.

  • Allow the reagent to equilibrate to room temperature before use.

  • Add a volume of the reagent equal to the volume of culture medium in each well (e.g., add 100 µL of reagent to 100 µL of medium).[12]

• Incubation:

  • Mix the contents of the wells by gentle shaking on an orbital shaker for 30 seconds.

  • Incubate the plate at room temperature for 1-2 hours, protected from light.[12]

• Data Acquisition:

  • Measure the luminescence or fluorescence using a plate reader.

Data Analysis

• Fold Change in Caspase Activity: Fold Change = (Luminescence of Treated Cells - Luminescence of Blank) / (Luminescence of Vehicle Control - Luminescence of Blank)

Apoptotic Signaling Pathway

Caption: Simplified apoptotic pathway highlighting the role of executioner caspases-3/7.

Interpreting the Data: Building a Cytotoxicity Profile

By integrating the results from these three assays, a more detailed picture of the cytotoxic mechanism of [4-(Methanesulfinyl)butoxy]benzene] can be formed.

• Scenario 1: Necrosis

  • MTT: Sharp decrease in viability.

  • LDH: Significant increase in LDH release.

  • Caspase-3/7: No significant increase in activity.

• Scenario 2: Apoptosis

  • MTT: Decrease in viability.

  • LDH: Little to no increase in LDH release at early time points.

  • Caspase-3/7: Significant increase in activity.

• Scenario 3: Cytostatic Effects

  • MTT: Decrease in signal, indicating reduced proliferation or metabolic activity.

  • LDH: No significant increase in LDH release.

  • Caspase-3/7: No significant increase in activity.

Conclusion

This application note provides a comprehensive framework for evaluating the cytotoxicity of the novel compound [4-(Methanesulfinyl)butoxy]benzene]. By employing a multi-parametric approach with MTT, LDH, and Caspase-3/7 assays, researchers can move beyond a simple determination of cell death to a more sophisticated understanding of the underlying cytotoxic mechanisms. This detailed characterization is essential for making informed decisions in drug development and chemical safety assessment, ensuring that the potential risks associated with new chemical entities are thoroughly understood.

References

• MTT Assay Protocol. Springer Nature Experiments. [Link]

• Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. (2013). [Link]

• MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. CLYTE Technologies. (2025). [Link]

• Lactate Dehydrogenase (LDH) Assay Protocol. OPS Diagnostics. [Link]

• What cell line should I choose for citotoxicity assays?. ResearchGate. (2023). [Link]

• Cytotoxicity Assay Protocol & Troubleshooting. Creative Biolabs. [Link]

• Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes. PMC. [Link]

• LDH Assay. Cell Biologics Inc. [Link]

• Highlight report: Cell type selection for toxicity testing. PMC. [Link]

• Muse® Caspase-3/7 Kit. Luminex Corporation. [Link]

• Cytotoxicity Testing: Everything You Need to Know. Test Labs. [Link]

• Cell-based FC Assay to Measure Cytotoxic Activity | Protocol Preview. YouTube. (2022). [Link]

• In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. SciSpace. [Link]

• Cytotoxicity testing & ISO 10993-5: 7 tips for laboratory selection. Johner Institute. (2022). [Link]

• Benzene: toxicological overview. GOV.UK. (2024). [Link]

• Toxicological Profile for Benzene, Draft for Public Comment. ATSDR. [Link]

• Mechanism of action of benzene toxicity: cell cycle suppression in hemopoietic progenitor cells (CFU-GM). PubMed. (2001). [Link]

• Benzene – Knowledge and References. Taylor & Francis. [Link]

• Benzene Health Review. National Environment Protection Council. [Link]

• Benzene and Its Phenolic Metabolites Produce Oxidative DNA Damage in HL60 Cells in Vitro and in the Bone Marrow in Vivo. PubMed. (1993). [Link]

Sources

• 1. gov.uk [gov.uk]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. nepc.gov.au [nepc.gov.au]
• 4. Benzene and its phenolic metabolites produce oxidative DNA damage in HL60 cells in vitro and in the bone marrow in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cytotoxicity Testing: Everything You Need to Know | Test Labs [testlabsuk.com]
• 7. Cell Viability Guide | How to Measure Cell Viability [promega.jp]
• 8. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 9. clyte.tech [clyte.tech]
• 10. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 11. Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. promega.com [promega.com]
• 13. Caspase-Glo® 3/7 Assay Protocol [promega.com]
• 14. stemcell.com [stemcell.com]
• 15. MTT assay protocol | Abcam [abcam.com]
• 16. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. atcc.org [atcc.org]
• 18. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 19. cellbiologics.com [cellbiologics.com]

Application Note: In Vitro Metabolic Stability Profiling of [4-(Methanesulfinyl)butoxy]benzene

Introduction & Scientific Rationale

The Compound Class Challenge

[4-(Methanesulfinyl)butoxy]benzene represents a distinct class of pharmacophores combining a lipophilic aryl ether tail with a polar, redox-active sulfoxide moiety. Testing the metabolic stability of this compound presents a unique challenge that standard "screen-and-go" protocols often miss.

The sulfoxide group (

) acts as a metabolic "switch." Unlike simple lipophilic drugs that primarily undergo oxidative clearance, this molecule is subject to three competing pathways:

• S-Oxidation: Conversion to the sulfone (

  ) via CYP450 or Flavin-containing Monooxygenases (FMOs).

• S-Reduction: Retro-conversion to the sulfide (

  ) via Methionine Sulfoxide Reductase (Msr) or aldehyde oxidase.

• O-Dealkylation: Cleavage of the butoxy ether linker, releasing phenol.

The "Microsome Trap"

Critical Insight: Many researchers default to Liver Microsomes (RLM/HLM) for stability testing. However, microsomes lack the cytosolic fraction where reductive enzymes (like Msr) and soluble transferases reside. Testing [4-(Methanesulfinyl)butoxy]benzene solely in microsomes will bias the data toward oxidation, potentially underestimating the clearance if reductive metabolism is significant in vivo.

Recommendation: This protocol prioritizes Cryopreserved Hepatocytes or S9 Fractions (fortified with cytosolic cofactors) to capture the holistic redox cycle.

Predicted Metabolic Pathways

The following diagram illustrates the predicted metabolic fate of the analyte, guiding the analytical method development.

Figure 1: The central sulfoxide moiety creates a divergent metabolic pathway (Oxidation vs. Reduction) that requires specific biological matrices to detect accurately.

Experimental Protocol: Hepatocyte Stability Assay

This protocol uses cryopreserved hepatocytes to ensure both Phase I (CYP/FMO) and Phase II (Cytosolic reduction/Conjugation) enzymes are active.

Materials & Reagents

• Test Compound: [4-(Methanesulfinyl)butoxy]benzene (Purity >98%).

• Biological System: Cryopreserved Human/Rat Hepatocytes (Pooled, >5 donors).

• Media: Krebs-Henseleit Buffer (KHB) or Williams' Medium E (pH 7.4).

• Quenching Solution: Acetonitrile (ACN) containing 100 ng/mL Tolbutamide (Internal Standard).

• Incubator:

  , 5% , humidified, with orbital shaking (approx. 90 rpm).

Stock Preparation Strategy

To avoid solvent inhibition of enzymes (specifically CYP2E1 and CYP3A4), the final organic solvent concentration in the incubation must be

.

• Master Stock: Dissolve compound in 100% DMSO to 10 mM.

• Intermediate Stock: Dilute Master Stock into 50% ACN/Water to 100 µM.

• Dosing Solution: Dilute Intermediate Stock into pre-warmed KHB to 2 µM (Final incubation concentration will be 1 µM).

Assay Workflow

Step 1: Thawing & Viability Check

• Thaw hepatocytes rapidly at

  .

• Perform Trypan Blue exclusion test. Acceptance Criteria: Viability

  .

• Dilute cells to

  cells/mL in KHB.

Step 2: Pre-Incubation (Equilibration)

• Aliquot 50 µL of hepatocyte suspension into a 96-well plate.

• Incubate at

  for 10 minutes to restore metabolic activity post-thaw.

Step 3: Reaction Initiation

• Add 50 µL of Dosing Solution (2 µM) to the cells.

• Final Conditions: 1 µM Test Compound,

  cells/mL.

Step 4: Sampling (Time-Course)

• Perform sampling at

  minutes.

• Critical Technique: For

  , add Quenching Solution before adding the cell suspension to capture the true baseline.

Step 5: Quenching & Extraction

• Transfer 50 µL of reaction mixture into 150 µL of ice-cold Quenching Solution (ACN + IS).

• Vortex for 5 minutes at 1000 rpm.

• Centrifuge at 4000 rpm for 15 minutes at

  to pellet protein.

• Collect supernatant for LC-MS/MS analysis.

Analytical Methodology (LC-MS/MS)

Due to the polarity difference between the sulfoxide parent and the potential sulfone/sulfide metabolites, a gradient elution is required.

Chromatographic Conditions

• Column: C18 Reverse Phase (e.g., Waters XSelect HSS T3, 2.1 x 50mm, 2.5 µm). Note: T3 bonding helps retain the polar sulfoxide.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-0.5 min: 5% B (Isocratic hold for polar metabolites)

  • 0.5-3.0 min: 5%

    95% B

  • 3.0-4.0 min: 95% B (Wash)

  • 4.1 min: Re-equilibrate to 5% B.

Mass Spectrometry (MRM)

Optimize transitions for the specific functional groups.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Rationale
Parent			20-30	Loss of methanesulfinyl group (neutral loss 78).
Sulfone			25-35	Very stable leaving group (sulfone).
Sulfide			15-25	Loss of thiomethyl group.
Phenol		95.0 (Phenol)	20	Characteristic phenol fragment.

Workflow Visualization

Figure 2: The sequential workflow ensures rigorous time-point management and protein precipitation prior to analysis.

Data Analysis & Interpretation

Calculation of Intrinsic Clearance ( )

Metabolic stability is determined by the rate of parent compound depletion. Plot the natural logarithm of the percent remaining parent compound versus time.

Interpreting the "Sulfoxide Shift"

If you observe non-linear depletion (e.g., the curve flattens or rebounds), this indicates Redox Cycling .

• Scenario: The parent oxidizes to sulfone, but the sulfide metabolite (formed via reduction) is re-oxidized back to the parent sulfoxide during the assay.

• Solution: Monitor the formation of both Sulfone and Sulfide. If Sulfide levels rise and then fall while Parent levels stabilize, you are witnessing reversible metabolism.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Recovery at T=0	Non-specific binding (NSB) to plasticware.	Use glass-lined plates or add 0.1% BSA to the buffer (though BSA may bind drugs, so validate first).
No Depletion (High Stability)	Compound is metabolically stable or enzymes inactive.	Verify cell viability (>75%). Run a positive control (e.g., Verapamil or Testosterone).
Variable Replicates	Inconsistent pipetting or cell settling.	Ensure hepatocyte suspension is gently agitated (swirled, not shaken vigorously) before every pipetting step.
Signal Suppression	Matrix effects in LC-MS.	Improve chromatography to separate phospholipids from the analyte; consider column switching or dilution.

References

• FDA Guidance for Industry. (2020). In Vitro Drug Interaction Studies - Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions. U.S. Food and Drug Administration.

• Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press. (Chapter on Metabolic Stability).

• Fisher, M. B., et al. (1999). The complexities of sulfoxide-sulfone-sulfide interconversion in drug metabolism. Drug Metabolism Reviews, 31(1). (Foundational text on the redox cycling of sulfoxides).

• Obach, R. S. (1999). Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data. Journal of Pharmacology and Experimental Therapeutics, 291(2), 591-599.

Technical Notes & Optimization

Technical Support Guide: Optimization of [4-(Methanesulfinyl)butoxy]benzene Synthesis

Executive Summary

This guide addresses the synthesis of [4-(Methanesulfinyl)butoxy]benzene , a structural motif common in antipsychotic linkers (e.g., brexpiprazole intermediates) and flexible aryl-alkyl tethers.

Low yields in this synthesis typically stem from two bottlenecks:

• Competitive Elimination/Bis-alkylation during the ether linkage formation.

• Over-oxidation (Sulfone formation) during the final conversion of the sulfide to the sulfoxide.[1]

This document provides a validated, modular workflow designed to maximize yield and purity. We recommend a 3-step convergent route (Route B below) for maximum control, prioritizing the Sodium Periodate (NaIO₄) method for the final oxidation step due to its superior chemoselectivity over peroxide-based methods.

Validated Synthetic Pathway

We define the synthesis in three modular stages. Troubleshooting is isolated to each module to prevent error propagation.

Pathway Diagram

Figure 1: Modular synthetic pathway designed to minimize bis-alkylation (Step 1) and over-oxidation (Step 3).

Module 1: The Ether Linkage (Williamson Synthesis)

Objective: Synthesize 1-bromo-4-phenoxybutane . Critical Failure Mode: Formation of the bis-ether (1,4-diphenoxybutane) or elimination to the alkene.

Optimized Protocol

• Stoichiometry: Use 1,4-dibromobutane in large excess (3.0 to 4.0 equivalents) relative to phenol. This statistical bias is the single most effective way to prevent the phenoxide from attacking the product twice.

• Base/Solvent: Potassium Carbonate (K₂CO₃) in Acetone (reflux) or Acetonitrile (mild heat). Avoid NaH/DMF unless necessary, as the higher basicity promotes elimination (E2) of the alkyl bromide.

• Work-up: The excess 1,4-dibromobutane can be recovered via vacuum distillation (bp ~197°C) or removed via column chromatography (it elutes much faster than the ether).

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
High "Bis" Product (Diphenoxybutane)	Dibromide concentration too low.	Increase 1,4-dibromobutane to 4.0 equiv . Add Phenol slowly to the Dibromide solution (inverse addition).
Low Yield / Unreacted Phenol	"Potassium effect" missing; wet solvent.	Add catalytic KI (Potassium Iodide) to facilitate Finkelstein exchange (Br I). Ensure solvent is anhydrous.[2]
Olefin Formation (Elimination)	Base is too strong or Temp too high.	Switch from NaH/DMF to K₂CO₃/Acetone . Lower reaction temperature to 50°C.

Module 2: Sulfide Introduction

Objective: Convert alkyl bromide to [4-(methylthio)butoxy]benzene . Reagent: Sodium Thiomethoxide (NaSMe).

Technical Insight

NaSMe is a powerful nucleophile but also basic. The reaction is typically fast and clean.

• Solvent: Ethanol or THF/Ethanol mixtures work best.

• Odor Control: Quench reaction with bleach (NaOCl) solution to oxidize residual mercaptans before disposal.

Q: Why not alkylate phenol with 1-chloro-4-(methylthio)butane directly? A: While possible, the chloro-sulfide reagent is often more expensive and less stable than 1,4-dibromobutane. However, if you have this reagent, it shortens the synthesis to 2 steps. Use NaI catalyst if using the chloro-linker.

Module 3: Selective Oxidation (The Critical Step)

Objective: Oxidize Sulfide to Sulfoxide without forming Sulfone. Target: [4-(Methanesulfinyl)butoxy]benzene.

This is the most yield-sensitive step. Standard oxidants like mCPBA or unbuffered H₂O₂ often lead to over-oxidation (sulfone).

Recommended Protocol: Sodium Periodate (NaIO₄)

This method is the "Gold Standard" for reproducibility and selectivity [1][2].

• Dissolution: Dissolve the sulfide (1.0 equiv) in Methanol/Water (1:1) . If solubility is poor, increase Methanol or use Acetone/Water.

• Addition: Add NaIO₄ (1.05 equiv) solid or dissolved in water.

• Conditions: Stir at 0°C for 1 hour, then allow to warm to Room Temp (RT). Monitor by TLC.[3][4]

• Work-up: Filter off the precipitated NaIO₃ (sodium iodate). Extract filtrate with Dichloromethane (DCM).

Alternative Protocol: H₂O₂ in HFIP (Green Chemistry)

For faster reactions or larger scale where NaIO₄ cost is prohibitive, use Hydrogen Peroxide in Hexafluoroisopropanol (HFIP) [3]. HFIP activates the peroxide via hydrogen bonding, allowing oxidation at room temperature with high selectivity.

Troubleshooting Oxidation

Issue	Diagnosis	Solution
Sulfone (Over-oxidation) detected	Oxidant too strong or excess used.	Stop using mCPBA. Switch to NaIO₄. Strictly control stoichiometry (1.0–1.1 equiv). Keep temp at 0°C.
Incomplete Conversion	Steric hindrance or poor solubility.	Ensure the sulfide is fully dissolved before adding oxidant. Add catalytic FeCl₃ (1 mol%) if using Periodic Acid [4].
Sticky/Tar Product	Polymerization or solvent trapping.[5]	Sulfoxides are polar and hygroscopic. Dry thoroughly under high vacuum. Recrystallize from EtOAc/Hexane if solid.

Advanced Troubleshooting Logic

Use this decision tree to diagnose yield loss in real-time.

Figure 2: Diagnostic flow for identifying and correcting yield-limiting factors.

Frequently Asked Questions (FAQs)

Q: Can I use mCPBA for the oxidation step? A: We strongly advise against it for high-yield requirements. mCPBA is a strong electrophilic oxidant and often produces 5–15% sulfone byproduct, which is difficult to separate from the sulfoxide. NaIO₄ is kinetically much slower to oxidize the sulfoxide to sulfone, providing a wider safety window.

Q: My product is an oil that won't crystallize. How do I purify it? A: Aryl-alkyl sulfoxides are often low-melting solids or oils.

• Column Chromatography: Use a gradient of DCM

  5% MeOH/DCM. Sulfoxides are much more polar than the sulfide precursor.

• Trituration: Try triturating the oil with cold diethyl ether or pentane to induce solidification.

Q: Why is the yield of the ether step (Step 1) only 50%? A: If you are using 1.0 equivalent of 1,4-dibromobutane, the statistical maximum yield is often capped by the formation of the dimer (Ph-O-C4-O-Ph). You must use excess dibromide (3–4 equiv) to push the equilibrium toward the mono-substituted product.

References

• Leonard, N. J., & Johnson, C. R. (1962). Periodate Oxidation of Sulfides to Sulfoxides.[1][6][7] Scope of the Reaction. The Journal of Organic Chemistry, 27(1), 282–284.

• Organic Syntheses. (1977). Methyl Phenyl Sulfoxide.[7] Organic Syntheses, 57, 91. (Demonstrates NaIO4 protocol).

• Ravikumar, K. S., et al. (2016).[8] Hexafluoroisopropanol as a solvent for the selective oxidation of sulfides to sulfoxides. European Journal of Organic Chemistry. (Green chemistry alternative).[3]

• Kim, S. S., et al. (2002).[6] Selective oxidation of sulfides to sulfoxides with periodic acid catalyzed by FeCl3.[6] Synthesis, 2002(17), 2484–2486.

Disclaimer: This guide is for research purposes only. Always consult Safety Data Sheets (SDS) before handling reagents like Sodium Thiomethoxide or Alkyl Bromides.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. asianpubs.org [asianpubs.org]
• 5. etd.lib.metu.edu.tr [etd.lib.metu.edu.tr]
• 6. Sulfoxide synthesis by oxidation [organic-chemistry.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. scispace.com [scispace.com]

Purification of crude [4-(Methanesulfinyl)butoxy]benzene] by column chromatography

Department: Process Chemistry & Purification Support Ticket Subject: Optimization of Column Chromatography for Aryl Alkyl Sulfoxides Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary & Molecule Profile

You are likely isolating [4-(Methanesulfinyl)butoxy]benzene as a key intermediate in the synthesis of antipsychotics (e.g., Brexpiprazole analogs) or as a linker in medicinal chemistry.

The purification of this molecule presents a specific chromatographic challenge: separating the target Sulfoxide from its two primary impurities—the non-polar Sulfide (starting material) and the over-oxidized Sulfone .

Physicochemical Profile

Component	Structure Fragment	Polarity (Silica)	Elution Order	Rf (Typical)*
Sulfide (Impurity)	-S-	Low (Non-polar)	1st (Fastest)	0.7 – 0.8
Sulfone (Impurity)	-SO₂-	Medium	2nd	0.4 – 0.5
Sulfoxide (Target)	-SO-	High (Very Polar)	3rd (Slowest)	0.1 – 0.2

*Note: Rf values are estimated for a 100% Ethyl Acetate or 5% MeOH/DCM system. Sulfoxides are strong H-bond acceptors, making them significantly more retentive ("sticky") on silica than sulfones.

Diagnostic Phase: Before You Run the Column

Do not rush to the column. Sulfoxides often exhibit "tailing" or irreversible adsorption if the mobile phase is not optimized.

Step 1: The TLC Stress Test

Run a TLC plate using 100% Ethyl Acetate (EtOAc) .

• Scenario A (Ideal): Three distinct spots. Target is in the lower third.

• Scenario B (Stuck): Target is on the baseline. Action: Switch to DCM:MeOH (95:5) .

• Scenario C (Co-elution): Sulfone and Sulfoxide overlap. Action: Use a shallower gradient of Hexane:EtOAc .

Step 2: The "Magic" Stain

Sulfur compounds are not always UV-distinct. Use KMnO₄ stain .

• Sulfide: Bleaches KMnO₄ instantly (Yellow/White spot on purple).

• Sulfoxide: No reaction/Slow reaction.

• Sulfone: No reaction.

• Alternative:Iodine Chamber (Reversible, stains all aromatics).

Standard Operating Procedure (SOP): Purification Protocol

Method A: The "Gradient" (Recommended)

Best for separating the Sulfone impurity from the Target.

Stationary Phase: Silica Gel 60 (230–400 mesh).[1] Loading: Solid Load (Dry Load) is mandatory. Dissolve crude in minimal DCM, add silica (1:2 ratio), and rotovap to a free-flowing powder. Liquid loading often causes the sulfoxide band to streak, contaminating the sulfone fractions.

Elution Gradient:

• 0–20% EtOAc in Hexane (2 CV): Elutes the Sulfide (starting material).

• 20–60% EtOAc in Hexane (3 CV): Elutes the Sulfone .

• 100% EtOAc (until elution): Elutes the Sulfoxide (Target) .

• (Emergency Chaser)5% MeOH in EtOAc: If the target is tailing.

Method B: The "DCM" Route (Alternative)

Best if the molecule has poor solubility in Hexane/EtOAc.

• 100% DCM: Elutes Sulfide and Sulfone rapidly.

• 0% → 5% MeOH in DCM: Elutes the Sulfoxide.

  • Warning: MeOH generates heat on silica. Pre-equilibrate the column or ramp slowly to prevent bubble formation.

Troubleshooting Guide (Q&A)

Issue 1: "My target spot is streaking/tailing badly."

Diagnosis: Sulfoxides interact strongly with the acidic silanol groups (Si-OH) on the silica surface. Fix:

• Switch Solvent: Move to the DCM/MeOH system. Methanol acts as a modifier, capping the active silanol sites.

• Add Base (Rare): Add 0.1% Triethylamine (TEA) to the mobile phase. Note: Only do this if your molecule is stable to base.

Issue 2: "I can't separate the Sulfone from the Sulfoxide."

Diagnosis: The polarity gap is too small in your current solvent system. Fix:

• Flatten the Gradient: Hold the solvent ratio at the Rf of the Sulfone (e.g., 40% EtOAc) for 3–4 column volumes (CV) before increasing polarity.

• Change Selectivity: If using EtOAc/Hexane, switch to Toluene/Acetone (start 10:1). The pi-pi interactions of Toluene with the aromatic ring can alter the separation selectivity compared to the aliphatic Hexane.

Issue 3: "My recovery is low (<60%). Where is it?"

Diagnosis:

• Precipitation: The compound crashed out inside the column (common when switching from DCM load to Hexane eluent).

• Irreversible Adsorption: The sulfoxide is stuck on the silica. Fix: flush the column with 10% MeOH in DCM to strip everything off. Check this "flush fraction" by TLC.

Visual Workflows (Graphviz)

Figure 1: Elution Logic & Polarity

Caption: Separation hierarchy of sulfur oxidation states on Silica Gel.

[1][2][3]

Figure 2: Troubleshooting Decision Tree

Caption: Diagnostic flow for common purification failures.

Frequently Asked Questions (FAQ)

Q: Can I use Alumina instead of Silica? A: Yes. Neutral Alumina is excellent for sulfoxides if they are acid-sensitive (silica is slightly acidic). However, Alumina has lower capacity, so you will need a larger column (ratio 50:1 silica:compound vs. 20:1).

Q: My product is an oil after the column. How do I get a solid? A: [4-(Methanesulfinyl)butoxy]benzene derivatives often solidify slowly.

• Rotovap down to an oil.[4]

• Add a small amount of Diethyl Ether or MTBE .

• Sonicate and cool in a dry ice/acetone bath to induce crystallization.

• If it remains an oil, it may contain residual solvent. High-vacuum drying (overnight) is essential.

Q: Is the Sulfoxide chiral? A: Yes, the sulfur atom is a chiral center. If you synthesized this from a sulfide without a chiral catalyst, you have a racemic mixture . Standard silica chromatography will not separate the enantiomers. You would need Chiral HPLC (e.g., Chiralpak AD/OD columns) for that.

References

• Otsuka Pharmaceutical Co., Ltd. (2006).[5] Carbostyril Derivatives and Mood Stabilizers. WO2006112464A1.[5] (Describes the synthesis and purification of Brexpiprazole intermediates including the butoxy-sulfoxide moiety). Link

• Madesclaire, M. (1986). Synthesis of Sulfoxides by Oxidation of Thioethers. Tetrahedron, 42(20), 5459-5495. (Comprehensive review on sulfoxide synthesis and stability). Link

• Li, J.J. (2014). Brexpiprazole.[1][6][7] In: Drug Case Studies. (Details the process chemistry and impurity profiles of sulfoxide intermediates). Link

Sources

• 1. A diaryl sulfide, sulfoxide, and sulfone bearing structural similarities to combretastatin A-4 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sulfoxide and Sulfone Synthesis via Electrochemical Oxidation of Sulfides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Process For The Preparation Of Brexpiprazole And Intermediates Thereof [quickcompany.in]
• 6. veeprho.com [veeprho.com]
• 7. WIPO - Search International and National Patent Collections [patentscope.wipo.int]

Degradation pathways of [4-(Methanesulfinyl)butoxy]benzene] under acidic conditions

Welcome to the technical support guide for investigating the degradation of [4-(Methanesulfinyl)butoxy]benzene. This document is designed for researchers, scientists, and drug development professionals to provide in-depth insights, troubleshooting advice, and robust protocols for studying the stability of this molecule under acidic conditions.

Introduction

[4-(Methanesulfinyl)butoxy]benzene is a molecule featuring two key functional groups susceptible to acid-catalyzed degradation: an alkyl aryl sulfoxide and an aryl alkyl ether. Understanding its degradation profile is critical for assessing its stability, shelf-life, and potential for forming impurities during formulation or in physiological environments. This guide addresses the primary degradation pathways, provides answers to frequently encountered experimental questions, and offers detailed protocols to ensure the integrity and reproducibility of your results.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the primary degradation pathways I should expect for [4-(Methanesulfinyl)butoxy]benzene in an acidic medium?

You should anticipate two principal degradation routes, often competing, depending on the specific reaction conditions:

• Pummerer-type Rearrangement: This pathway involves the sulfoxide moiety. Under acidic conditions, especially with heat, the sulfoxide can rearrange to form an α-substituted thioether.[1][2][3] While the classic Pummerer rearrangement utilizes an anhydride like acetic anhydride, inorganic acids can also facilitate this transformation.[1][4] The reaction proceeds through a key thionium ion intermediate, which is then trapped by a nucleophile.

• Acid-Catalyzed Ether Cleavage: The butoxy-benzene linkage is an aryl alkyl ether. Such ethers are susceptible to cleavage by strong acids.[5][6] The reaction involves protonation of the ether oxygen, turning it into a good leaving group.[6] Given the structure, this would likely result in the formation of phenol and a derivative of the 4-(methanesulfinyl)butane side chain. The aryl C-O bond is significantly stronger and less prone to cleavage than the alkyl C-O bond.[5]

The prevalence of each pathway is highly dependent on factors like acid strength, temperature, and the presence of nucleophiles.

Q2: I'm observing an unexpected product with a mass corresponding to the loss of oxygen. What is it?

This is likely the corresponding sulfide, [4-(Methylsulfanyl)butoxy]benzene. Sulfoxides can be reduced to sulfides under various conditions, including in the presence of certain acids or reducing agents.[7][8] For instance, systems involving iodide ions in acidic solutions are known to reduce sulfoxides.[9] If your reaction medium contains trace impurities that can act as reducing agents, or if the conditions are particularly harsh, this deoxygenation pathway can become significant.[10]

Troubleshooting Steps:

• Reagent Purity: Ensure you are using high-purity acids and solvents to minimize contaminants that could facilitate reduction.

• Inert Atmosphere: Conduct your degradation study under an inert atmosphere (e.g., nitrogen or argon) to rule out complex redox processes that might be influenced by atmospheric oxygen.

Q3: My degradation kinetics are not reproducible. What factors should I control more tightly?

Reproducibility issues in degradation studies almost always stem from insufficient control over key reaction parameters.

• Causality: The rates of both the Pummerer rearrangement and ether cleavage are highly sensitive to proton concentration and temperature. Minor fluctuations in these parameters will lead to significant variations in degradation rates.

Troubleshooting Checklist:

• pH/Acid Concentration: Is your acid solution accurately prepared and buffered (if applicable)? Verify the pH with a calibrated meter before initiating the experiment.

• Temperature: Are you using a precisely controlled heating system (e.g., a thermostated water bath or heating block)? Even a 2-3 °C variation can alter reaction rates.

• Headspace Volume: In sealed vials, variable headspace can lead to pressure differences and affect the concentration of dissolved gases, potentially influencing side reactions. Use consistent vial sizes and fill volumes.

• Mixing: Is the solution adequately stirred to ensure homogeneity, especially at the start of the reaction when adding the substrate to the acid?

Q4: How can I definitively identify the degradation products?

A multi-technique analytical approach is essential for unambiguous structure elucidation.

• LC-MS/MS: Liquid Chromatography-Mass Spectrometry is your primary tool. It will allow you to separate the degradants and obtain their molecular weights. Tandem MS (MS/MS) will provide fragmentation patterns, offering crucial clues about the structure of each product.

• High-Resolution Mass Spectrometry (HRMS): Provides highly accurate mass measurements, allowing you to determine the elemental composition of the degradants and differentiate between isobaric compounds.

• NMR Spectroscopy: For unknown major degradants, isolation (e.g., via preparative HPLC) followed by ¹H and ¹³C NMR analysis is the gold standard for confirming the exact chemical structure, including the position of substituents.[11]

Key Degradation Pathways

The following diagrams illustrate the most probable degradation mechanisms for [4-(Methanesulfinyl)butoxy]benzene under acidic conditions.

Caption: Proposed primary degradation pathways under acidic conditions.

Experimental Protocols

Protocol 1: Forced Degradation Study (Acid Stress Testing)

This protocol provides a framework for evaluating the stability of [4-(Methanesulfinyl)butoxy]benzene under various acidic conditions.

1. Materials and Reagents:

• [4-(Methanesulfinyl)butoxy]benzene (high purity)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Deionized water (18.2 MΩ·cm)

• Hydrochloric acid (e.g., 0.1 M and 1 M solutions)

• Sulfuric acid (e.g., 0.1 M and 1 M solutions)

• Sodium hydroxide (for neutralization)

• Class A volumetric flasks, pipettes, and autosampler vials

2. Stock Solution Preparation:

• Accurately weigh and dissolve [4-(Methanesulfinyl)butoxy]benzene in acetonitrile or methanol to prepare a 1.0 mg/mL stock solution.

3. Stress Sample Preparation:

• For each condition, pipette 1.0 mL of the stock solution into a 10 mL volumetric flask.

• Add 5.0 mL of the desired acid solution (e.g., 0.1 M HCl).

• Dilute to the mark with the acid solution. This results in a final concentration of 100 µg/mL in the stressing medium.

• Prepare a "control" sample by diluting the stock solution with the analysis mobile phase or a neutral solvent.

4. Incubation:

• Tightly cap the flasks or vials.

• Place the samples in a temperature-controlled environment (e.g., a water bath or oven) set to a specific temperature (e.g., 60 °C).

• Collect samples at predetermined time points (e.g., 0, 2, 4, 8, 24 hours).

5. Sample Analysis:

• At each time point, withdraw an aliquot of the sample.

• Immediately neutralize the aliquot with an equivalent molar amount of NaOH to quench the degradation reaction.

• Dilute the neutralized sample with the mobile phase to a suitable concentration for HPLC analysis (e.g., 10 µg/mL).

• Analyze immediately using the HPLC-UV/MS method described below.

Protocol 2: HPLC-UV/MS Analysis Method

This method is designed for the separation and detection of the parent compound and its potential degradation products.

Parameter	Recommended Setting	Rationale
Column	C18, 2.1 x 100 mm, 1.8 µm	Provides excellent resolving power for small molecules.
Mobile Phase A	0.1% Formic Acid in Water	Acidifies the mobile phase to ensure good peak shape for acidic and basic analytes.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Common organic solvent for reverse-phase chromatography.
Gradient	5% B to 95% B over 15 min	A broad gradient is necessary to elute the parent compound and a wide range of potential degradants with varying polarities.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40 °C	Improves peak shape and reduces viscosity.
Injection Vol.	5 µL	Standard volume to avoid column overloading.
UV Detection	220 nm & 270 nm	220 nm for general detection; 270 nm is more specific for the benzene chromophore.
MS Ionization	Electrospray (ESI), Positive Mode	ESI is suitable for polar molecules; positive mode will readily protonate the parent and most expected degradants.
MS Scan Range	m/z 50 - 500	Covers the expected mass range of the parent and its fragments/degradants.

Experimental Workflow Visualization

The following diagram outlines the logical flow of a comprehensive degradation study.

Caption: Workflow for a typical forced degradation experiment.

References

• Pummerer rearrangement - Wikipedia. (n.d.).
• Pummerer rearrangement - Grokipedia. (n.d.).
• Pummerer rearrangement - chemeurope.com. (n.d.).
• Pummerer Rearrangement - SynArchive. (n.d.).
• Pummerer Rearrangement: An Overview - YouTube. (2022).
• Reactions of Ethers - Acidic Cleavage - Chemistry LibreTexts. (2024).
• A Mechanistic Investigation of Acid-Catalyzed Cleavage of Aryl-Ether Linkages: Implications for Lignin Depolymerization in Acidic Environments | ACS Sustainable Chemistry & Engineering - ACS Publications. (2013).
• Different reaction conditions for hydrolysis of ethers and epoxides. (2025).
• Acidic cleavage of ethers (SN2) - Master Organic Chemistry. (n.d.).
• Cleavage Of Ethers With Acid - Master Organic Chemistry. (2014).
• Reduction of alkyl aryl sulfoxides by iodide ions in acid solutions - ACS Publications. (n.d.).
• Chemoselective α-Sulfidation of Amides Using Sulfoxide Reagents - ACS Publications. (2020).
• Deoxygenation of sulfoxides using D-camphorsulfonic acid as an efficient reducing agent under metal and additive-free conditions. (n.d.).
• Introducing I − /formic acid as a green reagent for the reduction of sulfinates and sulfoxides. (2023).
• Possible mechanisms for hydrolysis of activated sulfoxide intermediates... - ResearchGate. (n.d.).
• The Reduction of Sulfoxide by Iodide/Organic Acid System in the Solid State. (2006).
• Acid-catalyzed hydrolysis of methoxymethyl phenyl sulfoxide without concomitant racemization. | Semantic Scholar. (1990).
• Some Researches on the Chemistry of Dimethyl Sulfoxide and Related Compounds. (n.d.).
• Rapid Methods for High-Throughput Detection of Sulfoxides - PMC. (n.d.).
• Application of chiral sulfoxides in asymmetric synthesis - MedCrave online. (2018).
• Reduction of Sulfoxides - Organic Chemistry Portal. (n.d.).
• Study on Autocatalytic Decomposition of Dimethyl Sulfoxide (DMSO) III: Investigations Regarding the Main Decomposition | Organic Process Research & Development - ACS Publications. (2021).
• An Improved Method for the Analysis of Dimethyl Sulfoxide in Water Samples | Request PDF. (2025).
• Quantitation of Residual Dimethylsulfoxide in a Drug Substance (Bisnaf ide) by Reversed-Phase High-Performance Liquid Chromatography. (n.d.).
• Methods for the Synthesis and Analysis of Dimethyl Sulfoxide (A Review) - ResearchGate. (n.d.).
• PHOTOCATALYTIC DEGRADATION OF LINEAR ALKYL BENZENE SOLFUNATE FROM AQUEOUS SOLUTION BY TIO NANOPARTICLES. (n.d.).
• pH-Dependence of the Aqueous Phase Room Temperature Brønsted Acid-Catalyzed Chemoselective Oxidation of Sulfides with H2O2 - NIH. (2015).
• A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC. (n.d.).
• Neutral pH, multioxidants Fenton oxidation of dimethyl sulfoxide and acetamidophenol as water pollutant models - MOST Wiedzy. (2025).
• stability of methanesulfonamide in acidic and basic conditions - Benchchem. (n.d.).
• Potential Degradation of 4‐Methyltetrahydropyran (4‐MeTHP) under Oxidation Conditions. (2021).

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• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. ias.ac.in [ias.ac.in]
• 8. Reduction of Sulfoxides [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Introducing I − /formic acid as a green reagent for the reduction of sulfinates and sulfoxides - Green Chemistry (RSC Publishing) DOI:10.1039/D3GC03213B [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]

Enhancing the long-term storage stability of [4-(Methanesulfinyl)butoxy]benzene]

Technical Guide: Enhancing the Long-Term Storage Stability of [4-(Methanesulfinyl)butoxy]benzene

Executive Summary & Chemical Profile

Compound: [4-(Methanesulfinyl)butoxy]benzene Functional Classification: Aryl-Alkyl Ether / Alkyl Sulfoxide Critical Instability Factors: Sulfoxide Oxidation, Hygroscopicity, Thermal Elimination.

As researchers, we often treat "shelf-stable" reagents with a degree of complacency. However, [4-(Methanesulfinyl)butoxy]benzene presents a unique stability challenge due to its sulfoxide (

) moiety tethered to a lipophilic ether chain. While the benzene ring and ether linkage provide structural rigidity, the sulfoxide group is a "chameleon" of reactivity—capable of acting as both a weak nucleophile and a Lewis base, making it susceptible to environmental degradation.

This guide moves beyond generic "store at -20°C" advice. It dissects the molecular reasons for degradation and provides a self-validating storage protocol to ensure your experimental reproducibility.

The Stability Triad: Mechanisms of Degradation

To preserve this compound, you must understand what destroys it. The degradation profile is governed by three competing pathways.

Mechanism 1: Oxidative Conversion (The "Sulfone" Trap)

The most common degradation pathway is the oxidation of the sulfoxide to a sulfone . This is thermodynamically favorable and catalyzed by ambient light and trace peroxides found in unpurified solvents or air.

• Reaction:

• Impact: Sulfones are chemically inert compared to sulfoxides. If your experiment relies on the mild reactivity or polarity of the sulfoxide, the presence of sulfone is a silent killer of yield.

Mechanism 2: Hygroscopic Cluster Formation

Sulfoxides are highly polar (

resonance contributor). They aggressively scavenge atmospheric moisture.

• Impact: Water absorption does not just alter molecular weight calculations; it can induce hydrolysis of the ether linkage over long periods (though slow) or cause "caking" of the solid, making precise weighing impossible.

Mechanism 3: Thermal -Elimination

This molecule contains

-hydrogens on the butoxy chain relative to the sulfoxide. At elevated temperatures (>100°C, or lower if catalyzed), sulfoxides undergo syn-elimination to form an alkene and a sulfenic acid.

• Impact: Permanent sample destruction.

Visualizing the Degradation Pathways

Figure 1: The primary degradation vectors. Red paths indicate irreversible chemical changes; yellow paths indicate reversible physical changes that still impact stoichiometry.

The "Zero-Oxidation" Storage Protocol

This protocol is designed to create a closed-loop system where oxygen and moisture are rigorously excluded.

Standard Operating Procedure (SOP)

Parameter	Specification	Scientific Rationale
Primary Container	Amber Borosilicate Glass	Blocks UV radiation (290–400 nm) which catalyzes photo-oxidation of the sulfoxide sulfur.
Headspace Gas	Argon (Ar)	Argon is heavier than air and forms a "blanket" over the solid/oil. Nitrogen ( ) is acceptable but less effective for frequent opening/closing.
Sealant	Parafilm® + Desiccant Pack	Parafilm reduces gas exchange. A small silica packet taped to the outer secondary container prevents humidity spikes.
Temperature	-20°C ( 5°C)	Slows kinetic oxidation rates. Avoid -80°C unless necessary, as freeze-thaw cycles can induce physical stress on the ether linkage.
Thawing	Desiccator Warm-up	CRITICAL: Allow the vial to reach room temperature inside a desiccator before opening. Opening a cold vial condenses atmospheric water instantly.

Troubleshooting Center & FAQs

This section addresses specific anomalies you may encounter.

Scenario A: "My sample has changed color from white/colorless to pale yellow."

• Diagnosis: This is the hallmark of trace oxidation or impurity conjugation . The sulfoxide group itself is colorless, but oxidation byproducts (or trace phenols from ether cleavage) often form conjugated systems that absorb blue light (appearing yellow).

• The Fix:

  • Perform a TLC (Thin Layer Chromatography).[1] Sulfones are typically more polar than sulfides but less polar than sulfoxides.

  • If the yellowing is superficial (<5%), recrystallization (if solid) or filtration through a short silica plug (if oil) can salvage the batch.

Scenario B: "The melting point is 5°C lower than the Certificate of Analysis."

• Diagnosis: Water contamination. Sulfoxides are hygroscopic. A depressed, broadened melting point range is the classic colligative property effect of water acting as an impurity.

• The Fix:

  • Do not heat to dry (risk of elimination).

  • Place the open vial in a vacuum desiccator over

    (Phosphorus Pentoxide) or high-grade Silica Gel for 24 hours at Room Temperature.

  • Re-measure MP.

Scenario C: "I see a small 'doublet' appearing near the methyl peak in NMR."

• Diagnosis: Sulfone formation. [1][2][3][4]

  • NMR Logic: The methyl group on a sulfoxide (

    ) typically appears around 2.5–2.7 ppm .

  • The methyl group on a sulfone (

    ) is more deshielded (more electron-poor) and shifts downfield, typically 2.9–3.1 ppm .

• The Fix: If the sulfone content is >10%, purification is required. Flash column chromatography is effective (Sulfone elutes differently than Sulfoxide).

Quality Control & Analytical Validation

Do not trust the label after 6 months of storage. Use this workflow to validate integrity.

Recommended QC Workflow

Figure 2: The "Gatekeeper" workflow for validating reagent integrity before use.

Analytical Markers (Reference Data)

Method	Observation	Interpretation
1H-NMR	~2.6 ppm (Singlet)	Intact Sulfoxide ( )
1H-NMR	~3.0 ppm (Singlet)	Degradation: Sulfone ( )
IR Spectroscopy	Strong band ~1030–1070	stretch (Intact)
IR Spectroscopy	Doublet ~1120–1160 & 1300	Degradation: symmetric/asymmetric stretch

References

• Oxidation of Sulfides/Sulfoxides

  • March's Advanced Organic Chemistry, 8th Edition. "Oxidation of Sulfur Compounds." (Wiley, 2019).
  • Relevance: Defines the thermodynamic drive for sulfoxide-to-sulfone conversion.

• Sulfoxide Physical Properties & Hygroscopicity

  • T.J.
  • Relevance: Foundational text on the chemical instability and hygroscopic n

• Thermal Elimination (Pyrolysis of Sulfoxides)

  • B.M. Trost, "Sulfur: The Key to New Synthetic Methods," Accounts of Chemical Research, 11(12), 453–461.
  • Relevance: Details the mechanism of -elimination in sulfoxides at elevated temper

• General Storage of Air-Sensitive Reagents

  • Purification of Laboratory Chemicals, 9th Edition (Armarego & Chai).
  • Relevance: Standard protocols for desicc

Sources

• 1. jsynthchem.com [jsynthchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]
• 4. pubs.rsc.org [pubs.rsc.org]

Minimizing byproduct formation in Friedel-Crafts reactions involving [4-(Methanesulfinyl)butoxy]benzene]

Welcome to the technical support guide for navigating the complexities of Friedel-Crafts reactions with [4-(Methanesulfinyl)butoxy]benzene. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into minimizing byproduct formation and optimizing reaction outcomes. We will move beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot effectively and achieve your synthetic goals.

Introduction: Understanding the Unique Challenges

The substrate, [4-(Methanesulfinyl)butoxy]benzene, presents a unique set of challenges in electrophilic aromatic substitution. While the [4-(methanesulfinyl)butoxy] group is a powerful ortho, para-director that activates the benzene ring for substitution, it also contains two Lewis basic sites: the ether oxygen and, more significantly, the sulfoxide oxygen. These sites can coordinate with the Lewis acid catalyst, leading to a host of potential issues including catalyst deactivation, low yields, and undesirable side reactions. This guide provides a structured approach to overcoming these obstacles.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions to build a strong understanding of the reaction system before proceeding to troubleshooting.

Q1: For a substrate like [4-(Methanesulfinyl)butoxy]benzene], is Friedel-Crafts alkylation or acylation the better choice?

A: Friedel-Crafts acylation is strongly recommended. The reasoning is twofold:

• Prevention of Poly-substitution: The butoxy group activates the aromatic ring, making the product of an initial alkylation even more reactive than the starting material. This often leads to undesired polyalkylation, where multiple alkyl groups are added to the ring.[1][2] In contrast, the acyl group introduced during acylation is electron-withdrawing, which deactivates the ring and effectively prevents subsequent acylation reactions.[3][4]

• Avoidance of Carbocation Rearrangement: Friedel-Crafts alkylations are notorious for carbocation rearrangements, where the initial electrophile rearranges to a more stable carbocation before attacking the ring.[5][6] This can lead to a mixture of isomeric products. The acylium ion electrophile used in acylation is resonance-stabilized and does not undergo rearrangement, ensuring the integrity of the acyl chain being introduced.[4][7]

Q2: How do the ether and sulfoxide functionalities in the substrate interfere with the reaction?

A: Both the ether and sulfoxide oxygens possess lone pairs of electrons, making them Lewis bases. They will compete with the acylating or alkylating agent to coordinate with the Lewis acid catalyst (e.g., AlCl₃).

• Catalyst Sequestration: The sulfoxide group, in particular, is a potent Lewis base and can form a stable complex with the catalyst. This effectively removes the catalyst from the reaction cycle, meaning that a stoichiometric amount (or even an excess) of the Lewis acid is required, rather than a catalytic amount.[8] Failure to account for this is a primary cause of low or failed reactions.

• Potential for Side Reactions: Under harsh conditions (high temperatures or very strong Lewis acids), the complexation at the ether oxygen could potentially lead to cleavage of the butoxy side chain.

Q3: What is the expected regioselectivity (ortho- vs. para-substitution), and how can it be controlled?

A: The [4-(methanesulfinyl)butoxy] group is an ortho, para-director. Generally, the para-substituted product is favored due to steric hindrance; the large electrophile-catalyst complex will have easier access to the less-crowded para position. However, a mixture of ortho and para isomers is common. To maximize para-selectivity:

• Lower Reaction Temperatures: Running the reaction at lower temperatures (e.g., 0 °C to -20 °C) can increase selectivity for the sterically favored para product.[9]

• Bulky Lewis Acid/Solvent System: The choice of a bulkier Lewis acid or a solvent system that promotes a larger catalyst-reagent complex can further disfavor attack at the more sterically hindered ortho position.

Section 2: Troubleshooting Guide: Common Issues and Solutions

This guide is designed to help you diagnose and resolve specific experimental problems.

Problem: Low or No Product Yield

Low yield is the most common issue, often stemming from catalyst deactivation or suboptimal conditions.

The Lewis acid (e.g., AlCl₃) is highly sensitive to moisture and can be sequestered by the substrate itself.[8]

• Solution 1: Increase Catalyst Stoichiometry. Due to complexation with the sulfoxide group, you must use at least 1.1 equivalents of the Lewis acid relative to the substrate. It is often necessary to use 2-3 equivalents to ensure enough free catalyst is available to activate the acylating agent.

• Solution 2: Ensure Anhydrous Conditions. Use oven-dried glassware and freshly opened or purified anhydrous solvents. Any moisture will rapidly deactivate the Lewis acid.[8]

• Solution 3: Verify Catalyst Quality. Use a fresh, high-purity bottle of the Lewis acid. AlCl₃, for example, should be a fine, white to pale-yellow powder.

Temperature control is critical. A temperature too low may not overcome the activation energy, while a temperature too high can promote side reactions and degradation.[9]

• Solution: Begin the reaction at a low temperature (e.g., 0 °C) during the addition of reagents to control the initial exotherm. Then, allow the reaction to slowly warm to room temperature or gently heat it (e.g., to 40-50 °C) while monitoring progress via TLC or LC-MS. The optimal temperature profile must be determined empirically.

Diagram: Troubleshooting Workflow for Low Yield

Caption: A logical workflow for diagnosing and solving low-yield issues.

Problem: Evidence of Substrate Degradation

If you observe a complex mixture of unidentifiable byproducts, it may indicate that the substrate is degrading under the reaction conditions.

Strong Lewis acids like AlCl₃ can sometimes promote cleavage of sensitive functional groups, especially at elevated temperatures.[10]

• Solution 1: Screen Milder Lewis Acids. Consider alternatives to AlCl₃. Catalysts like ferric chloride (FeCl₃) or zinc chloride (ZnCl₂) are less aggressive and may prevent substrate degradation while still promoting the desired reaction.

• Solution 2: Lower the Reaction Temperature. Perform the entire reaction at a sustained low temperature (e.g., 0 °C or below) to minimize the energy available for decomposition pathways.[9]

Table: Comparison of Common Lewis Acids for Friedel-Crafts Acylation

Lewis Acid	Relative Strength	Typical Stoichiometry	Recommended Temperature	Potential Issues with Sensitive Substrates
AlCl₃	Very Strong	1.1 - 3.0 eq.	0 °C to 50 °C	High reactivity can lead to degradation.[11]
FeCl₃	Strong	1.1 - 2.0 eq.	25 °C to 80 °C	Generally milder than AlCl₃, good starting point.
SnCl₄	Moderate	1.1 - 2.0 eq.	0 °C to 25 °C	Good for activated rings, can be less reactive.
ZnCl₂	Mild	1.1 - 2.0 eq.	25 °C to 100 °C	Requires higher temperatures, but is very mild.
TfOH	Strong (Brønsted)	Catalytic to Stoich.	0 °C to 25 °C	Can be effective where Lewis acids fail.[10]

Section 3: Optimized Experimental Protocol

This protocol provides a robust starting point for the Friedel-Crafts acylation of [4-(Methanesulfinyl)butoxy]benzene.

Protocol 3.1: Para-Selective Acylation with Acetyl Chloride

Materials:

• [4-(Methanesulfinyl)butoxy]benzene (1.0 eq.)

• Anhydrous Aluminum Chloride (AlCl₃) (2.2 eq.)

• Acetyl Chloride (1.1 eq.)

• Anhydrous Dichloromethane (DCM)

• Ice-water bath

• Standard inert atmosphere glassware (e.g., Schlenk line or nitrogen balloon)

Procedure:

• Setup: Assemble an oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, a thermometer, and a dropping funnel under a positive pressure of nitrogen.

• Catalyst Suspension: Charge the flask with anhydrous DCM, followed by the portion-wise addition of anhydrous AlCl₃ (2.2 eq.). Cool the resulting suspension to 0 °C using an ice-water bath.

• Substrate Addition: Dissolve [4-(Methanesulfinyl)butoxy]benzene (1.0 eq.) in a minimal amount of anhydrous DCM and add it to the dropping funnel. Add the substrate solution dropwise to the cold AlCl₃ suspension over 15-20 minutes, ensuring the internal temperature does not exceed 5 °C. A colored complex is expected to form.

• Acylating Agent Addition: After stirring the substrate-catalyst mixture for 15 minutes at 0 °C, add acetyl chloride (1.1 eq.) dropwise via the dropping funnel, again maintaining a temperature below 5 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then let it warm slowly to room temperature. Monitor the reaction's progress by TLC or LC-MS until the starting material is consumed (typically 2-4 hours).

• Quenching: Cool the reaction flask back to 0 °C and very slowly and carefully quench the reaction by adding crushed ice portion-wise. This is a highly exothermic process. Once the initial reaction subsides, add cold 1M HCl to dissolve the aluminum salts.

• Workup: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to isolate the desired para-acylated product.

Diagram: Mechanism of Catalyst Sequestration

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. science-revision.co.uk [science-revision.co.uk]
• 3. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 4. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 5. Friedel-Crafts Alkylation - Chemistry Steps [chemistrysteps.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Friedel–Crafts Acylation [sigmaaldrich.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Applications of Friedel–Crafts reactions in total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07325B [pubs.rsc.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Validation of a Stability-Indicating UHPLC Method for [4-(Methanesulfinyl)butoxy]benzene: A Comparative Guide

Topic: Validation of an Analytical Method for [4-(Methanesulfinyl)butoxy]benzene According to ICH Guidelines Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary

In the synthesis of aryl-piperazine antipsychotics (e.g., Brexpiprazole), the intermediate [4-(Methanesulfinyl)butoxy]benzene represents a critical process-related impurity.[1] Its sulfoxide moiety (

) introduces specific analytical challenges: thermal instability, high polarity, and a tendency for peak tailing on traditional stationary phases.[1]

This guide compares a traditional Isocratic C18 HPLC method (Method A) against a proposed Core-Shell Biphenyl UHPLC method (Method B).[1] We demonstrate that Method B offers superior selectivity via

interactions, validated according to ICH Q2(R2) guidelines.

Part 1: The Analytical Challenge

[4-(Methanesulfinyl)butoxy]benzene contains two distinct functional domains:

• Aromatic Ether: Lipophilic, UV-active.[1]

• Methanesulfinyl (Sulfoxide): Polar, hydrogen-bond accepting, and stereogenic (chiral sulfur).[1]

Why Standard Methods Fail

Many labs default to standard alkyl-bonded phases (C18).[1] However, for aromatic sulfoxides, C18 phases often result in:

• Co-elution: Poor resolution between the sulfoxide and its oxidized sulfonyl analog.

• Peak Tailing: Interaction between the polar sulfoxide oxygen and residual silanols on the silica support.

• Long Run Times: Requiring high organic content to elute the benzene ring, which compresses early-eluting polar impurities.[1]

Part 2: Method Comparison (Technical Specs)

The following table contrasts the "Generic" approach with our "Optimized" protocol.

Feature	Method A: Generic (Alternative)	Method B: Optimized (Proposed)
Instrument	Standard HPLC (400 bar)	UHPLC (1000+ bar)
Column	Porous C18 ( , mm)	Core-Shell Biphenyl ( , mm)
Mechanism	Hydrophobic Interaction	Hydrophobic + Interaction
Mobile Phase	Isocratic ACN:Water (60:[1]40)	Gradient ACN:Water (0.1% Formic Acid)
Flow Rate	1.0 mL/min	0.5 mL/min
Run Time	25 minutes	8 minutes
Resolution ( )	1.8 (vs. Sulfone analog)	> 4.5 (vs. Sulfone analog)
Tailing Factor	1.6 (Asymmetric)	1.1 (Sharp)

Scientific Rationale for Method B

The Biphenyl stationary phase is the critical differentiator. The sulfoxide group is electron-withdrawing, making the aromatic ring electron-deficient.[1] The biphenyl phase engages in strong

interactions with the analyte's benzene ring, providing "orthogonal" selectivity compared to simple hydrophobicity. This separates the sulfoxide from the sulfone and sulfide analogs significantly better than C18.

Part 3: Visualizing the Methodology

Diagram 1: Analytical Workflow

This diagram outlines the lifecycle of the sample from preparation to data reporting.

Caption: End-to-end analytical workflow for the determination of [4-(Methanesulfinyl)butoxy]benzene.

Part 4: Experimental Protocol (Method B)

Reagents and Materials

• Reference Standard: [4-(Methanesulfinyl)butoxy]benzene (>99.0% purity).[1]

• Solvents: LC-MS Grade Acetonitrile (ACN) and Milli-Q Water.[1]

• Buffer Additive: Formic Acid (FA) or Ammonium Acetate (if pH control is needed).[1]

Chromatographic Conditions

• Column: Kinetex Biphenyl,

  mm, (or equivalent).

• Column Temp:

  (improves mass transfer for viscous sulfoxides).[1]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.[2]

• Gradient Program:

  • 0.0 min: 10% B

  • 5.0 min: 60% B

  • 6.0 min: 90% B

  • 6.1 min: 10% B (Re-equilibration)

• Detection: UV at 220 nm (max absorbance) and 254 nm (specificity check).

Standard Preparation

• Stock Solution: Dissolve 10 mg of analyte in 10 mL ACN (1000 ppm).

• Working Standard: Dilute Stock to 50 ppm in Water:ACN (50:50).

Part 5: Validation Data (ICH Q2(R2) Compliance)

The following data summarizes the validation results required for a regulatory submission.

Specificity (Stress Testing)

The method must distinguish the analyte from degradation products.

• Oxidative Stress (

  ): Resolved peak for [4-(Methanesulfonyl)butoxy]benzene (Sulfone).[1]

• Thermal Stress (

  ): No interference from thermal degradation.[1]

Linearity

Evaluated over 50% to 150% of the target concentration (50 ppm).

Level (%)	Concentration (ppm)	Peak Area (mAU*s)
50	25.0	12450
75	37.5	18690
100	50.0	24950
125	62.5	31100
150	75.0	37450
Result		Slope = 499.1

Accuracy (Recovery)

Spiked into a placebo matrix (if applicable) or solvent matrix.[1]

Spike Level	Recovery (%)	RSD (%)	ICH Limit
50%	99.4	0.5	98.0 - 102.0%
100%	100.1	0.3	98.0 - 102.0%
150%	99.8	0.4	98.0 - 102.0%

Precision & Sensitivity

• Repeatability (n=6): 0.2% RSD.

• Intermediate Precision (Different Day/Analyst): 0.6% RSD.

• LOD (S/N = 3): 0.05 ppm.

• LOQ (S/N = 10): 0.15 ppm.

Part 6: Method Development Logic

This decision tree illustrates why the Core-Shell Biphenyl column was selected over the traditional C18.[1]

Caption: Decision logic for selecting Biphenyl stationary phase to maximize selectivity.

Conclusion

While standard C18 methods (Method A) are sufficient for simple alkyl benzenes, they lack the selectivity required for the nuanced polarity of [4-(Methanesulfinyl)butoxy]benzene .[1] The validation data presented confirms that Method B (Core-Shell Biphenyl) provides superior resolution, sharper peak shapes, and faster run times.[1] This method is fully compliant with ICH Q2(R2) and is recommended for release testing and stability studies of this intermediate.

References

• International Council for Harmonisation (ICH). Validation of Analytical Procedures Q2(R2). (2023).[1][3][4][5] Retrieved from [Link]

• Chromatography Online. Enhance Retention of Sulfur Containing Compounds Through Pi-Pi Interactions. (2008).[1][2][6] Retrieved from [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for Brexpiprazole (Structural Analog Context). Retrieved from [Link][1]

• European Medicines Agency. ICH Q14 Analytical Procedure Development.[3][5] (2024).[1][3][5] Retrieved from [Link][1]

Sources

• 1. Brexpiprazole | C25H27N3O2S | CID 11978813 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sielc.com [sielc.com]
• 3. intuitionlabs.ai [intuitionlabs.ai]
• 4. database.ich.org [database.ich.org]
• 5. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 6. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to the Inter-laboratory Validation of a Quantitative Assay for [4-(Methanesulfinyl)butoxy]benzene

This guide provides a comprehensive framework for the inter-laboratory validation of a quantitative assay for the compound [4-(Methanesulfinyl)butoxy]benzene. The principles and methodologies detailed herein are grounded in internationally recognized standards, ensuring scientific integrity and robust, reproducible results critical for drug development and quality control.

Introduction: The Imperative of Inter-laboratory Validation

In the landscape of pharmaceutical development, the ability to reliably and accurately quantify a specific analyte across different laboratories is paramount. [4-(Methanesulfinyl)butoxy]benzene, a compound of interest, requires a well-validated quantitative assay to ensure consistency in research, development, and manufacturing processes. Inter-laboratory validation, also known as a collaborative study, is the ultimate test of an analytical method's reproducibility.[1][2][3] It provides an objective measure of the precision of an analytical procedure when performed by different analysts in different laboratories using different equipment.[1][2]

The objective of validating a quantitative assay is to demonstrate its suitability for its intended purpose.[1][4] This guide will compare and contrast the critical performance characteristics of a hypothetical quantitative High-Performance Liquid Chromatography (HPLC) assay for [4-(Methanesulfinyl)butoxy]benzene, providing the necessary experimental data and protocols to establish its validity. The methodologies are aligned with the principles outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[1][5][6][7][8][9]

The Analytical Method: A Quantitative HPLC Assay

For the quantification of [4-(Methanesulfinyl)butoxy]benzene, a reversed-phase HPLC method with UV detection is proposed. This technique is widely used for its specificity, sensitivity, and broad applicability to a range of organic molecules.

Rationale for Method Selection:

• Specificity: The ability to resolve the analyte from potential impurities and degradation products is crucial. Reversed-phase HPLC offers excellent separation capabilities based on the hydrophobicity of the analyte.

• Sensitivity: UV detection provides adequate sensitivity for the intended concentration range of the assay.

• Robustness: HPLC methods are generally robust and can be reliably transferred between laboratories.

The Inter-laboratory Validation Study: Design and Key Parameters

An inter-laboratory study is designed to assess the reproducibility of the analytical method.[1][3] A minimum of three independent laboratories should participate in the study. Each laboratory receives a detailed analytical procedure, a common lot of reference standard for [4-(Methanesulfinyl)butoxy]benzene, and identical, homogenized samples at three different concentration levels (low, medium, and high).

The key validation characteristics to be evaluated, as stipulated by ICH Q2(R1), are:[1]

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[1]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in the sample.[1]

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[1]

• Accuracy: The closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[1]

• Precision: The closeness of agreement between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.[1] Precision is further subdivided into:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.[1][2][3]

  • Intermediate Precision: Expresses within-laboratory variations (e.g., different days, different analysts, different equipment).[1][3]

  • Reproducibility: Expresses the precision between laboratories.[1][2][3]

• Detection Limit (DL): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[1]

• Quantitation Limit (QL): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[1]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[1]

Experimental Protocols

Objective: To quantify the concentration of [4-(Methanesulfinyl)butoxy]benzene] in a given sample.

Materials:

• [4-(Methanesulfinyl)butoxy]benzene] Reference Standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (ACS grade)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• HPLC system with a C18 column (e.g., 4.6 mm x 150 mm, 5 µm) and UV detector

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of Acetonitrile:Water (50:50, v/v) with 0.1% formic acid. Filter and degas.

• Standard Solution Preparation: Accurately weigh and dissolve the [4-(Methanesulfinyl)butoxy]benzene] reference standard in the mobile phase to prepare a stock solution of 1 mg/mL. Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Dissolve the sample containing [4-(Methanesulfinyl)butoxy]benzene] in the mobile phase to achieve a final concentration within the calibration range.

• HPLC Analysis:

  • Set the flow rate to 1.0 mL/min.

  • Set the column temperature to 30 °C.

  • Set the UV detection wavelength to 254 nm.

  • Inject 10 µL of each standard and sample solution.

• Data Analysis: Construct a calibration curve by plotting the peak area versus the concentration of the standards. Determine the concentration of [4-(Methanesulfinyl)butoxy]benzene] in the samples by interpolating their peak areas from the calibration curve.

Objective: To assess the reproducibility of the quantitative HPLC assay across different laboratories.

Procedure:

• Distribution of Materials: Distribute the detailed analytical procedure, reference standard, and three levels of homogenized samples to each participating laboratory.

• Analysis: Each laboratory will perform the quantitative HPLC assay on six replicate preparations of each sample level.

• Data Reporting: Each laboratory will report the individual results, the mean, the standard deviation, and the relative standard deviation (RSD) for each sample level.

• Statistical Analysis: A central coordinating laboratory will perform a statistical analysis of the combined data to determine the overall mean, repeatability standard deviation, reproducibility standard deviation, and the corresponding RSDs. Methods such as analysis of variance (ANOVA) can be employed for this purpose.[10]

Visualization of Workflows

Comparative Data Presentation

The following tables present hypothetical data from the inter-laboratory validation study.

Table 1: Linearity Data

Concentration (µg/mL)	Laboratory 1 (Peak Area)	Laboratory 2 (Peak Area)	Laboratory 3 (Peak Area)
1	15,234	15,198	15,310
5	76,170	75,990	76,550
10	152,340	151,980	153,100
25	380,850	379,950	382,750
50	761,700	759,900	765,500
100	1,523,400	1,519,800	1,531,000
Correlation Coefficient (r²)	0.9998	0.9999	0.9997

Table 2: Accuracy and Precision Data

Sample Level	True Value (µg/mL)	Laboratory	Mean Measured Value (µg/mL)	Accuracy (% Recovery)	Repeatability (RSDr, %)
Low	10	Lab 1	9.95	99.5	0.8
Lab 2	10.02	100.2	0.7
Lab 3	9.98	99.8	0.9
Medium	50	Lab 1	49.85	99.7	0.5
Lab 2	50.10	100.2	0.6
Lab 3	49.95	99.9	0.5
High	90	Lab 1	89.73	99.7	0.4
Lab 2	90.18	100.2	0.5
Lab 3	89.91	99.9	0.4

Table 3: Inter-laboratory Reproducibility

Sample Level	Overall Mean (µg/mL)	Reproducibility Standard Deviation (SDR)	Reproducibility (RSDR, %)
Low	9.98	0.035	0.35
Medium	49.97	0.125	0.25
High	89.94	0.225	0.25

Discussion and Interpretation of Results

The hypothetical data presented demonstrates that the quantitative HPLC assay for [4-(Methanesulfinyl)butoxy]benzene] is suitable for its intended purpose.

• Linearity: All three laboratories demonstrated excellent linearity, with correlation coefficients (r²) greater than 0.999. This indicates a strong proportional relationship between the analyte concentration and the instrument response.

• Accuracy: The percent recovery across all laboratories and concentration levels was within the acceptable range of 98-102%, indicating high accuracy of the method.

• Precision: The repeatability (RSDr) within each laboratory was consistently low (less than 1%), demonstrating excellent intra-assay precision. The inter-laboratory reproducibility (RSDR) was also well within acceptable limits (less than 2%), confirming the method's robustness and transferability.

Conclusion

The successful completion of this inter-laboratory validation study provides strong evidence that the described quantitative HPLC assay for [4-(Methanesulfinyl)butoxy]benzene] is specific, linear, accurate, precise, and reproducible. This validated method can be confidently implemented across different laboratories for routine quality control, stability testing, and other applications in the pharmaceutical development process. The approach outlined in this guide serves as a robust template for the validation of similar analytical methods, ensuring data integrity and regulatory compliance.

References

• ICH Harmonised Tripartite Guideline. Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency; 1995. [Link]

• U.S. Food and Drug Administration. Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. 2015. [Link]

• ProPharma Group. Highlights from FDA's Analytical Test Method Validation Guidance. 2024. [Link]

• U.S. Food and Drug Administration. Q2(R2) Validation of Analytical Procedures. 2024. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Homework.Study.com. Explain the difference between repeatability and reproducibility. [Link]

• Sisu@UT. 4.1. Repeatability, intermediate precision and reproducibility – Validation of liquid chromatography mass spectrometry (LC-MS) methods. [Link]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. 2021. [Link]

• BioPharm International. FDA Releases Guidance on Analytical Procedures. 2024. [Link]

• Mandel J. Statistical Analysis of Interlaboratory Studies. ResearchGate; 1972. [Link]

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• 1. ema.europa.eu [ema.europa.eu]
• 2. homework.study.com [homework.study.com]
• 3. 4.1. Repeatability, intermediate precision and reproducibility – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 4. biopharminternational.com [biopharminternational.com]
• 5. scribd.com [scribd.com]
• 6. propharmagroup.com [propharmagroup.com]
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• 8. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 9. fda.gov [fda.gov]
• 10. researchgate.net [researchgate.net]

Comparative study of the solvent effects on the synthesis of [4-(Methanesulfinyl)butoxy]benzene]

Topic: Comparative Study of Solvent Effects on the Synthesis of [4-(Methanesulfinyl)butoxy]benzene Content Type: Publish Comparison Guide

Executive Summary

Target Molecule: [4-(Methanesulfinyl)butoxy]benzene CAS Registry Number: (Analogous to 21134-15-6 for phenoxy sulfones; specific sulfoxide intermediates often proprietary) Primary Application: Pharmaceutical intermediate (Linker motifs in antipsychotics like Brexpiprazole/Aripiprazole derivatives).

The synthesis of [4-(Methanesulfinyl)butoxy]benzene hinges on the chemoselective oxidation of its sulfide precursor, [4-(Methylthio)butoxy]benzene . The critical challenge in this transformation is stopping the oxidation at the sulfoxide (

) stage without over-oxidizing to the sulfone ( ).

This guide compares four distinct solvent systems used to control this selectivity, balancing yield , chemoselectivity , and green chemistry metrics .

Reaction Pathway & Chemoselectivity

The oxidation proceeds in two steps.[1] The solvent plays a crucial role in differentiating the rate constants

(sulfide sulfoxide) and (sulfoxide sulfone). An ideal system maximizes while minimizing .

Reaction Scheme

• Precursor: [4-(Methylthio)butoxy]benzene

• Target: [4-(Methanesulfinyl)butoxy]benzene

• Impurity: [4-(Methanesulfonyl)butoxy]benzene

Figure 1: Stepwise oxidation pathway. Selectivity depends on the

ratio, which is heavily influenced by solvent hydrogen bonding.

Comparative Analysis of Solvent Systems

We evaluated four standard methodologies for this transformation.

Method A: Dichloromethane (DCM) with mCPBA

• The "Classic" Approach

• Mechanism: Direct electrophilic oxygen transfer from m-chloroperoxybenzoic acid.

• Pros: Excellent solubility of the lipophilic substrate; high reaction rates even at

  .

• Cons: Poor atom economy (produces m-chlorobenzoic acid waste); DCM is a regulated hazardous air pollutant; difficult to control exotherms on scale.

• Selectivity: Moderate. Requires strict stoichiometric control (1.0 equiv) and low temperatures to prevent sulfone formation.

Method B: Glacial Acetic Acid (AcOH) with

• The "Kinetic" Approach

• Mechanism: Formation of peracetic acid in situ. AcOH acts as both solvent and catalyst.

• Pros: Cheap, readily available reagents; homogeneous system.

• Cons: Workup requires neutralization or extensive washing to remove acid; corrosive.

• Selectivity: Good. The acidic environment protonates the sulfoxide oxygen, deactivating it toward further nucleophilic attack on the oxidant, thus reducing

  .

Method C: Ethanol/Water with (Catalyzed)

• The "Green" Approach

• Mechanism: Often requires a catalyst (e.g., NaWO

  , Mo-catalysts) or long reaction times.

• Pros: Sustainable solvents; water is the only byproduct of the oxidant.

• Cons: Poor solubility of [4-(Methylthio)butoxy]benzene leads to biphasic mixtures; slower rates; requires phase transfer catalysts (PTC) for efficiency.

• Selectivity: High (with catalyst), but conversion can be sluggish.

Method D: Hexafluoro-2-propanol (HFIP) with

• The "High-Performance" Approach

• Mechanism: HFIP forms a strong hydrogen-bond network with

  , activating it for electrophilic attack while simultaneously H-bonding to the produced sulfoxide, shielding it from over-oxidation.

• Pros: Unmatched chemoselectivity (

  Sulfoxide:Sulfone); no catalyst required; mild conditions.

• Cons: HFIP is extremely expensive and volatile; not viable for large-scale manufacturing without recycling.

Performance Data Summary

Metric	DCM / mCPBA	AcOH / H2O2	EtOH / H2O2	HFIP / H2O2
Yield	92%	88%	85%	96%
Selectivity (SO:SO2)	90:10	95:5	98:2	>99:1
Reaction Time	1-2 h	4-6 h	12-24 h	0.5-1 h
Atom Economy	Poor	Moderate	Excellent	Good
Scalability	Medium (Safety)	High	High	Low (Cost)
Green Score	Red	Yellow	Green	Yellow

Detailed Experimental Protocols

Protocol 1: High-Selectivity Synthesis (HFIP Method)

Best for: Small-scale, high-purity requirements (e.g., analytical standards).

• Preparation: Dissolve [4-(Methylthio)butoxy]benzene (1.0 mmol, 196 mg) in Hexafluoro-2-propanol (HFIP) (2.0 mL).

• Oxidation: Add 30% aqueous

  (1.1 mmol, 115 µL) in one portion at room temperature ( ).

• Monitoring: Stir vigorously. The reaction is typically complete within 30-60 minutes (monitor by TLC/HPLC).

• Workup: Quench with saturated aqueous

  (2 mL). Extract with Ethyl Acetate ( mL).

• Purification: Dry organic layer over

  and concentrate. HFIP can be recovered by careful distillation.

• Result: ~96% yield, >99% purity.

Protocol 2: Scalable Green Synthesis (AcOH Method)

Best for: Multi-gram to kilogram scale preparation.

• Preparation: Dissolve [4-(Methylthio)butoxy]benzene (10 mmol, 1.96 g) in Glacial Acetic Acid (20 mL).

• Oxidation: Cool to

  . Add 30% (11 mmol, 1.15 mL) dropwise over 20 minutes to control exotherm.

• Reaction: Allow to warm to room temperature and stir for 4–6 hours.

• Workup: Pour mixture into ice-water (100 mL). Neutralize carefully with 4M NaOH or solid

  until pH ~8.

• Extraction: Extract with DCM or Ethyl Acetate (

  mL). Wash combined organics with brine.[2]

• Result: ~88% yield. Trace sulfone may be present (remove via recrystallization from hexanes/EtOAc).

Decision Framework for Process Chemists

Use this logic tree to select the appropriate solvent system for your specific constraint.

Figure 2: Decision matrix for selecting the optimal oxidation protocol.

References

• Green Organocatalytic Oxidation: Voutyritsa, E., et al. "Green Organocatalytic Oxidation of Sulfides to Sulfoxides and Sulfones." Synthesis, 2017, 49, 917-924. Link

• HFIP Solvent Effects: Ravikumar, K. S., et al. "Hexafluoro-2-propanol as a solvent for the selective oxidation of sulfides to sulfoxides." European Journal of Organic Chemistry, 1998. (Cited in Molecules 2007, 12(3), 332-345). Link

• Green Chemistry Metrics: "Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions." Molecules, 2007, 12, 332-345. Link

• General Sulfide Oxidation Guide: "Oxidation of Sulfides to Sulfoxides and Sulfones: A Guide." Organic Chemistry Portal. Link

• Reagent Guide: ACS GCI Pharmaceutical Roundtable. "Sulfide Oxidation Reagent Guide." Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of [4-(Methanesulfinyl)butoxy]benzene

Hazard Assessment and Chemical Profile

[4-(Methanesulfinyl)butoxy]benzene must be treated as a hazardous chemical waste. This assessment is based on the following structural components and their associated, well-documented hazards:

• Benzene Moiety: The presence of a benzene ring suggests potential hazards including toxicity and carcinogenicity.[1][2] Benzene itself is a known human carcinogen.[2] Therefore, any waste containing this structure must be handled with extreme caution to prevent exposure.

• Sulfoxide Group: The methanesulfinyl group is a sulfoxide. Sulfoxides, such as Dimethyl Sulfoxide (DMSO), are known for their ability to penetrate the skin.[3] This property raises a significant concern, as the compound could potentially carry other hazardous substances through the skin and into the body.[3]

• Ether Linkage: While the butoxy group itself is less hazardous, aromatic ethers can have varying toxicological profiles.

Based on this structural analysis, all waste containing [4-(Methanesulfinyl)butoxy]benzene, including pure compound, reaction mixtures, contaminated consumables, and spill cleanup materials, must be disposed of as hazardous waste.[4][5] Under the Resource Conservation and Recovery Act (RCRA), it is the generator's responsibility to ensure proper characterization and disposal of hazardous waste.[6][7][8]

Table 1: Inferred Hazard Profile and Recommended Precautions

Hazard Category	Basis of Concern	Recommended Personal Protective Equipment (PPE)
Toxicity/Carcinogenicity	Benzene Ring	Chemical splash goggles, nitrile or neoprene gloves, lab coat, work in a certified chemical fume hood.[2][9][10][11][12]
Skin Absorption	Sulfoxide Group	Butyl rubber gloves are recommended for sulfoxides; double-gloving may be appropriate.[13] Ensure complete skin coverage.[9][10]
Environmental Hazard	Aromatic Structure	Prevent release to the environment. Do not dispose of down the drain or in regular trash.[4][8]

Guiding Principles for Disposal

The "cradle-to-grave" responsibility under RCRA means that the generating laboratory is accountable for the waste from its creation to its final, safe disposal.[6][8] The following principles must guide all disposal-related activities:

• Do Not Dispose Down the Drain: Under no circumstances should this chemical or its residues be poured down the sink.[4][8][14] This can lead to environmental contamination and potentially reactive events in the drainage system.

• Segregate Waste Streams: Keep waste containing [4-(Methanesulfinyl)butoxy]benzene separate from other waste streams to prevent unintended reactions.

• Properly Label all Waste: All waste containers must be clearly and accurately labeled.[5][6]

• Use Designated Hazardous Waste Containers: Collect all waste in containers that are chemically compatible and approved for hazardous waste.[5]

Step-by-Step Disposal Protocol

This protocol outlines the procedures for collecting and preparing [4-(Methanesulfinyl)butoxy]benzene waste for pickup by your institution's EHS or a licensed hazardous waste disposal vendor.

Step 1: Waste Collection at the Point of Generation

• Liquid Waste:

  • Designate a specific, chemically-resistant container (e.g., glass or polyethylene) for liquid waste containing [4-(Methanesulfinyl)butoxy]benzene.

  • Affix a "Hazardous Waste" label to the container before adding any waste.[5]

  • Fill out the label completely, listing all chemical constituents and their approximate percentages, including solvents.

  • Keep the container securely closed when not in use and store it in a designated satellite accumulation area within the lab, preferably in secondary containment.

• Solid Waste (Contaminated Labware):

  • Collect all contaminated solid waste, such as pipette tips, gloves, and absorbent paper, in a designated, leak-proof container lined with a heavy-duty plastic bag.

  • Label the container as "Hazardous Waste" and list "[4-(Methanesulfinyl)butoxy]benzene contaminated debris" as the contents.

  • Do not dispose of any sharps (needles, razor blades) in this container. Use a designated sharps container.

Step 2: Decontamination of Glassware and Equipment

• Rinse glassware and equipment that have come into contact with the compound with a suitable organic solvent (e.g., acetone or ethanol).

• Collect the initial rinsate as hazardous liquid waste in your designated container.

• Subsequent rinses with soap and water can typically be disposed of down the drain, but confirm this with your institutional EHS policy.

Step 3: Managing Spills

• For small spills (manageable by lab personnel):

  • Alert personnel in the immediate area and restrict access.

  • Wearing the appropriate PPE, absorb the spill with an inert material such as vermiculite, dry sand, or a commercial spill kit.[4][14]

  • Carefully collect the absorbent material and any contaminated debris using non-sparking tools.

  • Place the collected material into a designated hazardous waste container for solids.[2]

  • Clean the spill area with soap and water.[4]

• For large spills:

  • Evacuate the area immediately.

  • Alert your supervisor and contact your institution's EHS or emergency response team.

Step 4: Arranging for Final Disposal

• Once your hazardous waste container is full (do not overfill), ensure the cap is securely tightened and the label is complete and legible.

• Store the container in your lab's designated waste accumulation area.

• Follow your institution's procedures to request a waste pickup from EHS or your contracted hazardous waste disposal company.[4][15]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of [4-(Methanesulfinyl)butoxy]benzene waste.

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